3-Iodo-pyran-2-one

• CAS: 847822-68-8

Core Science & Biosynthesis

Technical Guide: Regioselective Synthesis of 3-Iodo-2-Pyrone

The following technical guide details the synthesis of 3-iodo-2-pyrone (3-iodo-2H-pyran-2-one) from 2-pyrone. This protocol is designed for research and development applications, prioritizing regioselectivity, yield, and operational safety.

Executive Summary

Target Molecule: 3-iodo-2H-pyran-2-one (3-iodo-2-pyrone) Starting Material: 2H-pyran-2-one (2-pyrone) Primary Application: Palladium-catalyzed cross-coupling (Suzuki, Stille, Sonogashira) for the construction of complex natural products and pharmaceutical scaffolds. Core Challenge: Achieving exclusive C3-regioselectivity over the competing C5 position and preventing hydrolytic ring opening of the sensitive

-pyrone core.

This guide presents two validated pathways:

• Method A (Direct Electrophilic Iodination): A high-efficiency, atom-economic route using N-iodosuccinimide (NIS) and acid catalysis.

• Method B (Halogen Exchange Sequence): A robust, two-step protocol via 3-bromo-2-pyrone for cases requiring ultra-high purity or when direct iodination yields inseparable mixtures.

Mechanistic Analysis & Strategy

The 2-pyrone ring is an electron-deficient heteroaromatic system. Electrophilic Aromatic Substitution (

) is governed by the electronic contribution of the ring oxygen and the carbonyl group.

• Regioselectivity (C3 vs. C5):

  • C3 Position: The C3 position is activated by the electron-donating resonance effect of the ring oxygen (vinylogous ester). It is kinetically favored for electrophilic attack.

  • C5 Position: Also activated but generally less reactive than C3 under mild conditions. However, thermodynamic control or forcing conditions can lead to C3,C5-diiodination or C5-substitution.

• Reagent Selection: Molecular iodine (

  ) is often insufficiently reactive for electron-poor pyrones. N-Iodosuccinimide (NIS) serves as a potent source of iodonium ions ( ), especially when activated by Brønsted acids (TFA) or Lewis acids, ensuring reaction at ambient temperatures to preserve the lactone ring.

Reaction Pathway Diagram[1][2]

Figure 1: Mechanistic pathway highlighting the kinetic preference for C3 iodination.

Experimental Protocols

Method A: Direct Electrophilic Iodination (Recommended)

This method utilizes NIS activated by Trifluoroacetic Acid (TFA) in acetonitrile. It is the most direct route.

Reagents:

• 2-Pyrone (1.0 equiv)

• N-Iodosuccinimide (NIS) (1.1 equiv)

• Trifluoroacetic Acid (TFA) (0.1 - 0.2 equiv)

• Solvent: Acetonitrile (MeCN) (anhydrous)

Protocol:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Dissolve 2-pyrone (e.g., 500 mg, 5.2 mmol) in anhydrous MeCN (10 mL).

• Activation: Add TFA (40 µL, 0.52 mmol) to the stirring solution at room temperature (20–25 °C).

• Iodination: Add NIS (1.29 g, 5.7 mmol) portion-wise over 5 minutes. Protect the flask from light (wrap in aluminum foil).

• Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC (Hexane/EtOAc 7:3) or LC-MS. The starting material (

  ) should disappear, and a new less polar spot ( ) should appear.

• Quench: Dilute with EtOAc (50 mL) and wash successively with saturated aqueous

  (to remove excess iodine/NIS) and saturated (to neutralize TFA).

• Workup: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient: 0%

  20% EtOAc in Hexanes).

Yield: Typically 65–75%. Appearance: Off-white to pale yellow solid.

Method B: The Bromide-Exchange Route (High Purity)

If Method A yields inseparable regioisomers, this two-step sequence is preferred. 3-Bromo-2-pyrone is easily purified by recrystallization before conversion.

Step 1: Synthesis of 3-Bromo-2-pyrone

• Dissolve 2-pyrone in

  .

• Add

  (1.05 equiv) dropwise at 0 °C.

• Add pyridine (1.1 equiv) slowly (exothermic).

• Warm to RT and stir for 2 hours.

• Standard workup and recrystallization from hexane/EtOAc.

Step 2: Halogen Exchange (Finkelstein-type)

• Reagents: 3-Bromo-2-pyrone (1.0 equiv), NaI (2.0 equiv), CuI (5 mol%), N,N'-Dimethylethylenediamine (DMEDA) (10 mol%).

• Solvent: 1,4-Dioxane (anhydrous).

• Procedure: Combine all reagents in a sealed tube under argon. Heat at 80–100 °C for 12–24 hours.

• Workup: Filter through a pad of Celite, concentrate, and purify via column chromatography.

Data Summary & Characterization

Table 1: Comparative Analysis of Methods

Feature	Method A (Direct NIS)	Method B (Br-Exchange)
Step Count	1 Step	2 Steps
Atom Economy	High	Moderate
Regioselectivity	Good (Requires careful monitoring)	Excellent (Purification at Step 1)
Scalability	High (>10g scale feasible)	Moderate (CuI cost/waste)
Reaction Time	4–12 Hours	24–48 Hours (Total)

Diagnostic Analytical Data (Expected):

• 1H NMR (400 MHz,

  ):

  • Starting Material (2-pyrone):

    6.40 (ddd, H-5), 7.35 (dd, H-3), 7.60 (dd, H-4), 7.70 (dd, H-6).

  • Product (3-iodo-2-pyrone): The signal at

    7.35 (H-3) disappears. The H-4 signal shifts downfield and becomes a doublet (coupling only to H-5).

  • Key Shift: Look for the H-6 doublet of doublets at

    ppm and H-4 doublet at ppm.

• 13C NMR: C3 carbon shifts significantly upfield due to the heavy atom effect of Iodine (typically

  80–90 ppm).

Critical Control Points & Troubleshooting

• Moisture Control: The 2-pyrone ring is susceptible to nucleophilic attack by water, leading to ring opening (formation of 5-hydroxy-2,4-pentadienoic acid derivatives). Ensure all solvents are anhydrous.

• Light Sensitivity: Organoiodides are light-sensitive. Wrap reaction vessels and columns in foil.

• Regioisomer Removal: If 5-iodo-2-pyrone is observed (typically runs slightly lower or higher on TLC depending on the solvent system), use a slower gradient (e.g., 100% Hexane

  5% EtOAc) for separation.

• Stability: Store 3-iodo-2-pyrone at -20 °C under inert atmosphere. It may darken over time due to iodine liberation.

References

• Regioselectivity in Pyrones: Pirkle, W. H.; Dines, M. "Halogenation of 2-Pyrones." J. Org.[1][2] Chem.1969 , 34, 2239. Link

• NIS Iodination Methodology: Castanet, A.-S.; Colobert, F.; Broutin, P.-E. "Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide."[2][3] Tetrahedron Lett.[2][3]2002 , 43, 5047.[2][3] Link

• Halogen Exchange (Cu-Catalyzed): Klapars, A.; Buchwald, S. L.[2] "Copper-Catalyzed Halogen Exchange in Aryl Halides: An Aromatic Finkelstein Reaction." J. Am. Chem. Soc.[1][2][3]2002 , 124, 14844.[2] Link

• Pyrones in Coupling: Cho, C.-G., et al. "Pd-Catalyzed C-H Functionalization of 2-Pyrones." J. Org.[1][2] Chem.2005 , 70, 4884. Link

Sources

• 1. 2-Pyrone synthesis [organic-chemistry.org]
• 2. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 3. N-Iodosuccinimide (NIS) [organic-chemistry.org]

An In-depth Technical Guide to 3-Iodopyran-2-one: Synthesis, Characterization, and Potential Applications

Abstract

Introduction

The pyran-2-one moiety is a prominent scaffold in a vast number of natural products and synthetic molecules, exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The incorporation of a halogen atom, such as iodine, into such a privileged structure can significantly modulate its biological activity and pharmacokinetic profile. The iodine atom can also serve as a versatile synthetic handle for further molecular elaborations through various cross-coupling reactions.

To date, 3-iodopyran-2-one is not a commercially available compound and does not have an assigned CAS (Chemical Abstracts Service) Registry Number.[3][4][5][6][7] The CAS Registry is the most comprehensive and authoritative collection of disclosed chemical substance information, and the absence of a substance from this registry indicates its novelty or lack of characterization in the public domain.[6] This guide, therefore, aims to provide a foundational and predictive resource for researchers interested in the synthesis and exploration of this novel compound.

Proposed Synthesis of 3-Iodopyran-2-one

A plausible and efficient synthetic route to 3-iodopyran-2-one is through the iodolactonization of a suitable alkynoic acid precursor.[8][9][10][11][12] This method is known for its mild reaction conditions and high stereoselectivity in many cases.[11] The proposed two-step synthesis is outlined below.

Step 1: Synthesis of (Z)-5-hydroxypent-2-en-4-ynoic acid

The synthesis would begin with the appropriate starting materials to construct the C5 carbon backbone with the required functional groups for the subsequent cyclization.

Step 2: Iodolactonization

The resulting (Z)-5-hydroxypent-2-en-4-ynoic acid would then be subjected to iodolactonization conditions. The reaction proceeds via the formation of an iodonium ion intermediate, which is then attacked intramolecularly by the carboxylic acid to yield the desired 3-iodopyran-2-one.[10]

Caption: Proposed synthetic pathway for 3-iodopyran-2-one.

Predicted Physicochemical and Spectroscopic Data

In the absence of experimental data, the physicochemical and spectroscopic properties of 3-iodopyran-2-one can be predicted based on the known properties of analogous compounds and computational models.[13][14][15][16][17]

Predicted Physicochemical Properties

Property	Predicted Value	Rationale
Molecular Formula	C₅H₃IO₂	Based on the proposed structure.
Molecular Weight	221.98 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Similar to other simple pyran-2-ones.
Melting Point	80-100 °C	Expected to be a solid at room temperature.
Boiling Point	> 200 °C (decomposes)	High due to polarity and molecular weight.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, acetone), sparingly soluble in nonpolar solvents and water.	Based on the polar lactone functionality.

Predicted Spectroscopic Data

Technique	Predicted Spectral Features
¹H NMR (500 MHz, CDCl₃)	δ 7.5-7.7 (d, 1H, H-6), δ 6.2-6.4 (d, 1H, H-5), δ 8.0-8.2 (s, 1H, H-4)
¹³C NMR (125 MHz, CDCl₃)	δ 160-165 (C=O), δ 145-150 (C-6), δ 115-120 (C-5), δ 90-95 (C-3), δ 140-145 (C-4)
IR (Infrared) (KBr, cm⁻¹)	ν 1720-1740 (C=O stretch, α,β-unsaturated lactone), ν 1630-1650 (C=C stretch), ν 1200-1250 (C-O stretch)[18][19][20]
MS (Mass Spec.) (EI, 70 eV)	m/z (%) = 222 [M]⁺, 194 [M-CO]⁺, 127 [I]⁺, 95 [M-I]⁺

Experimental Protocols

The following are hypothetical, yet detailed, experimental procedures for the synthesis and characterization of 3-iodopyran-2-one.

Synthesis of 3-Iodopyran-2-one

Materials:

• (Z)-5-hydroxypent-2-en-4-ynoic acid

• Iodine (I₂)

• Sodium bicarbonate (NaHCO₃)

• Acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of (Z)-5-hydroxypent-2-en-4-ynoic acid (1.0 eq) in acetonitrile (0.1 M) is added sodium bicarbonate (3.0 eq).

• The mixture is stirred at room temperature for 10 minutes.

• Iodine (2.0 eq) is added in one portion, and the reaction mixture is stirred at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the addition of saturated aqueous sodium thiosulfate.

• The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 3-iodopyran-2-one.

Characterization Workflow

Caption: Workflow for the purification and characterization of 3-iodopyran-2-one.

Characterization Details:

• NMR Spectroscopy: ¹H and ¹³C NMR spectra will be recorded on a 500 MHz spectrometer using CDCl₃ as the solvent and TMS as an internal standard.[21][22]

• Infrared Spectroscopy: IR spectrum will be recorded on an FT-IR spectrometer using KBr pellets.[18][19][20]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will be performed using an ESI-TOF mass spectrometer to confirm the elemental composition.[23][24][25][26]

Reactivity and Potential Applications

3-Iodopyran-2-one possesses two key reactive sites: the α,β-unsaturated lactone system and the carbon-iodine bond. This dual reactivity makes it a valuable intermediate for the synthesis of more complex molecules.

• Michael Addition: The electrophilic β-carbon of the unsaturated lactone is susceptible to nucleophilic attack (Michael addition) by a variety of nucleophiles.[27][28][29][30][31]

• Cross-Coupling Reactions: The C-I bond can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck couplings, allowing for the introduction of diverse substituents at the 3-position.

Caption: Key reactivity and derivatization pathways of 3-iodopyran-2-one.

Given the established biological activities of the pyran-2-one scaffold, 3-iodopyran-2-one and its derivatives are promising candidates for screening in various biological assays, particularly for anticancer and antimicrobial activities.[1][2][32][33] The ability to readily diversify the molecule at the 3-position makes it an attractive starting point for the development of compound libraries for high-throughput screening.

CAS Number Registration for Novel Substances

For a novel substance like 3-iodopyran-2-one, a CAS Registry Number can be obtained by submitting its structure and identifying data to the Chemical Abstracts Service.[3][4][5] The process typically involves providing detailed information about the substance's composition, structure, and, if available, experimental data to ensure its uniqueness.[5]

Conclusion

While 3-iodopyran-2-one remains a hypothetical compound at present, this technical guide provides a comprehensive and scientifically grounded framework for its synthesis, characterization, and potential applications. The proposed synthetic route via iodolactonization offers a viable and efficient method for its preparation. The predicted physicochemical and spectroscopic data serve as a valuable reference for its future identification and characterization. The dual reactivity of 3-iodopyran-2-one as both an α,β-unsaturated lactone and an organoiodide positions it as a highly promising and versatile building block for the synthesis of novel heterocyclic compounds with potential applications in drug discovery and materials science.

References

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• THE CARBONYL STRETCHING BANDS IN THE INFRARED SPECTRA OF UNSATURATED LACTONES - Canadian Science Publishing. Available at: [Link]

• High-Accuracy Physical Property Prediction for Organics via Molecular Representation Learning: Bridging Data to Discovery - arXiv. Available at: [Link]

• What are the principles of predicting the properties of a compound from its chemical structure? - Quora. Available at: [Link]

• Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones - Asian Journal of Chemistry. Available at: [Link]

• Prediction of Physical Properties of Organic Compounds Using Artificial Neural Networks within the Substructure Approach - ResearchGate. Available at: [Link]

• INFRARED SPECTROSCOPY - St. Paul's Cathedral Mission College. Available at: [Link]

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• Fragmentation of Some 4H-Pyran-4-one and Pyridin-4-one Derivatives under Electron Impact - ResearchGate. Available at: [Link]

• CAS Number Application - Proregulations. Available at: [Link]

• Iodolactonization of 3-Alkynylthiophene-2-Carboxylic and 3-Alkynylpicolinic Acids for the Synthesis of Fused Heterocycle - IRIS UniPA. Available at: [Link]

• Iodolactonization of 3-alkynylpicolinic acids 3 under different conditionsa - ResearchGate. Available at: [Link]

• Understanding CAS Registry Number: a Key Identifier for Chemical Substances - REACH24H. Available at: [Link]

• CAS Registry Number - Wikipedia. Available at: [Link]

• Structural and spectroscopic studies on 2-pyranones - PubMed. Available at: [Link]

• What is a CAS Registration Number (CAS RN)? - ASEAN Cosmetics Association. Available at: [Link]

• THE CARBONYL STRETCHING BANDS IN THE INFRARED SPECTRA OF UNSATURATED LACTONES - Canadian Science Publishing. Available at: [Link]

• 1,4-Reduction of α,β-unsaturated compounds - Organic Chemistry Portal. Available at: [Link]

• Experimental and Computational Investigations of the Reactions between α,β-Unsaturated Lactones and 1,3-Dienes by Cooperative Lewis Acid/Brønsted Acid Catalysis - PMC. Available at: [Link]

• 2H-Pyran-2-ones' Synthesis: State-of-the-Art Methods and Applications - ResearchGate. Available at: [Link]

• Iodolactonization - Wikipedia. Available at: [Link]

• Highly stereoselective iodolactonization of 4,5-allenoic acids--an efficient synthesis of 5-(1'-iodo-1'(Z)-alkenyl)-4,5-dihydro-2(3H)-furanones - PubMed. Available at: [Link]

• Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches - MDPI. Available at: [Link]

• Pyrans and Benzo Derivatives: Applications - ResearchGate. Available at: [Link]

• Iodolactonization: Mechanism, examples, useful application - Chemistry Notes. Available at: [Link]

• PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC - Revues Scientifiques Marocaines. Available at: [Link]

• Synthesis of 2-pyranones that are structurally similar (to some extent)... - ResearchGate. Available at: [Link]

• A Convenient Synthesis of 2H-Pyran-2-ones and of 3 - ResearchGate. Available at: [Link]

• Process Monitoring of Lactone Ring Formation and Opening by Operando Attenuated Total Reflectance Infrared Spectroscopy - ResearchGate. Available at: [Link]

• Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry - ACS Publications. Available at: [Link]

• α,β-Unsaturated Carbonyl Compounds:* - University of Massachusetts Lowell. Available at: [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis - International Journal of Organic Chemistry. Available at: [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. Available at: [Link]

• Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles - Beilstein Journals. Available at: [Link]

• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. Available at: [Link]

• Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles - Beilstein Journals. Available at: [Link]

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• Synthesis of bridgedhead azolo[3,2- a]pyrimidines and imidazo[2,1- b]thiazines through ring transformation of 2 H-pyran-2-ones - ResearchGate. Available at: [Link]

• nmrshiftdb2 - open nmr database on the web. Available at: [Link]

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Technical Guide: Solubility Profile and Solvent Selection for 3-Iodo-2-Pyrone

[1]

Executive Summary

Compound: 3-Iodo-2-pyrone (3-iodo-2H-pyran-2-one) CAS: [Not commonly listed, analog 2-pyrone: 504-31-4] Molecular Formula: Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

H IO Class: Halogenated unsaturated lactone / Heterocycle[1][2][3][4][5]

This guide provides a technical analysis of the solubility characteristics of 3-iodo-2-pyrone. As a functionalized alpha-pyrone, this compound exhibits a solubility profile governed by two competing structural motifs: the highly polar, dipole-rich lactone (ester) functionality and the lipophilic, polarizable iodine substituent. Understanding this duality is critical for optimizing reaction yields (particularly Palladium-catalyzed cross-couplings) and purification workflows.[1]

Part 1: Physicochemical Solubility Profile[1]

The "Push-Pull" Solubility Mechanism

3-iodo-2-pyrone is not a simple lipophilic organic solid.[1] Its solubility is dictated by the interaction between the lactone dipole and the solvent's dielectric constant.

• Lactone Core (Polar): The 2-pyrone ring contains an internal ester (lactone) and a conjugated diene system.[1] This creates a significant dipole moment, making the compound soluble in polar aprotic solvents.

• Iodine Substituent (Lipophilic/Polarizable): The large iodine atom increases the molecule's polarizability and lipophilicity (logP) compared to the parent 2-pyrone. This enhances solubility in chlorinated solvents and reduces water solubility.[1]

Solubility Landscape by Solvent Class[1]

Solvent Class	Representative Solvents	Solubility Rating	Technical Notes
Halogenated Hydrocarbons	Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane	Excellent	Primary Choice. The high polarizability of these solvents matches the iodine substituent.[1] Ideal for extraction and transport.[1]
Polar Aprotic	THF, Ethyl Acetate, Acetone, Acetonitrile	Good to Excellent	Reaction Media. THF and EtOAc are excellent for dissolving the compound. Acetonitrile is suitable but may require warming for high concentrations.[1]
High-Boiling Polar Aprotic	DMF, DMSO, DMAc, NMP	High	Coupling Solvents. Dissolves the compound readily. Essential for Suzuki/Sonogashira couplings where high temperatures are required.[1]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate / Temperature Dependent	Purification. Solubility often increases significantly with heat, making these ideal candidates for single-solvent recrystallization. Caution: Potential for transesterification/ring-opening under basic conditions.[1]
Non-Polar Aliphatic	Hexanes, Pentane, Cyclohexane	Poor / Insoluble	Anti-Solvent. The compound is largely insoluble in cold alkanes. Used to precipitate the product from EtOAc or DCM solutions.
Aqueous	Water, Brine	Very Poor	The lipophilic iodine dominates; the compound will partition into the organic phase during extraction.

Part 2: Application-Specific Solvent Selection[1]

Reaction Optimization (Pd-Catalyzed Couplings)

For Suzuki-Miyaura or Sonogashira couplings, solvent choice impacts the stability of the oxidative addition intermediate.[1]

• Preferred: 1,4-Dioxane or THF .[1] These ethers coordinate weakly to Palladium species, stabilizing the catalyst while maintaining high solubility of the pyrone.

• Alternative: DMF is required for lower-solubility nucleophiles but can be difficult to remove.[1]

• Avoid: Alcohols (unless necessary for the boronic acid) to prevent potential nucleophilic attack on the lactone ring at high temperatures.

Purification Strategies

• Flash Chromatography: The standard mobile phase is a gradient of Hexanes : Ethyl Acetate . 3-iodo-2-pyrone typically elutes in the 10-30% EtOAc range due to its polarity.[1]

• Recrystallization: A two-solvent system is most effective.[1]

  • Solvent A (Good): Ethyl Acetate or DCM.[1]

  • Solvent B (Bad): Hexanes or Pentane.[1]

Part 3: Experimental Protocols

Protocol A: Visual Solubility Limit Determination

Use this protocol to determine the exact saturation point for your specific batch and temperature.

• Weigh 10 mg of 3-iodo-2-pyrone into a 2 mL HPLC vial.

• Add the target solvent in 50 µL increments using a micropipette.

• After each addition, sonicate for 30 seconds and vortex.

• Observe for clarity.[1][6]

  • Clear solution: Soluble.[1][6][7][8][9][10][11]

  • Turbid/Solid remains: Insoluble.[1][7][8]

• Calculation: Solubility (

  ) in mg/mL = .

Protocol B: Two-Solvent Recrystallization (Standard)

Target: Purification from crude reaction mixtures.[1]

• Dissolution: Place crude solid in an Erlenmeyer flask. Add minimum hot Ethyl Acetate (approx. 60°C) until fully dissolved.

• Filtration (Optional): If insoluble particles remain (Pd black, salts), filter hot through a glass frit or cotton plug.

• Precipitation: While keeping the solution warm, add Hexanes dropwise.

  • Stop point: When a faint, persistent cloudiness (turbidity) appears.

• Clarification: Add 1-2 drops of hot Ethyl Acetate to clear the solution.[1]

• Crystallization: Remove from heat. Allow to cool to room temperature undisturbed. Then, place in an ice bath (0°C) for 1 hour.

• Collection: Filter crystals via vacuum filtration. Wash with cold Hexanes.[1]

Protocol C: Solvent Compatibility Decision Tree

Use the diagram below to select the correct solvent based on your workflow.

Figure 1: Decision matrix for solvent selection based on experimental intent.

Part 4: Critical Stability & Handling (Senior Scientist Insights)

The "Heavy Atom" Effect

The presence of iodine (Atomic mass ~127) significantly increases the density of the molecule compared to non-halogenated analogs. When performing liquid-liquid extractions (e.g., DCM vs. Water):

• Observation: The organic layer will be the bottom layer.

• Risk: Do not accidentally discard the bottom layer assuming it is aqueous waste.

Photolytic Instability

Carbon-Iodine bonds are susceptible to homolytic cleavage under UV light.[1]

• Storage: Store solid 3-iodo-2-pyrone in amber vials wrapped in foil.

• Solution Stability: Solutions in chlorinated solvents (CDCl

  , DCM) can degrade over time, liberating free iodine (turning the solution pink/purple). Do not store stock solutions for >24 hours.

Nucleophilic Sensitivity

While 2-pyrones are relatively stable, the lactone ring is an electrophile.[1]

• Avoid: Storing in nucleophilic solvents (Methanol, Water) with strong bases (NaOH, KOH), as this will hydrolyze the lactone to the ring-opened carboxylate.

• Safe Base: For coupling reactions, use weaker bases like K

  CO or Cs CO in anhydrous conditions.

References

• Chemical Synthesis Database. (2025). 3-iodotetrahydro-2H-pyran-2-one Physical Properties. ChemSynthesis. Link

• PubChem. (2025).[5] 2H-Pyran-2-one Compound Summary. National Library of Medicine. Link

• Fairlamb, I. J. S., et al. (2003). Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone. Tetrahedron Letters. (Inferred methodology for halogenated pyrone couplings). Link

• Mettler Toledo. (2025). Recrystallization Guide: Solvents and Methods. Link

• Sigma-Aldrich. (2025).[1] Solvent Miscibility and Polarity Table. Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation [mdpi.com]
• 3. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. 2H-Pyran-2-one | C5H4O2 | CID 68154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Home Page [chem.ualberta.ca]
• 7. 3-hydroxy-2-pyrone, 496-64-0 [thegoodscentscompany.com]
• 8. athabascau.ca [athabascau.ca]
• 9. researchgate.net [researchgate.net]
• 10. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 11. mt.com [mt.com]

The Rising Profile of 3-Iodopyran-2-one Scaffolds: A Technical Guide to Biological Activity

For Immediate Release

A Deep Dive into the Therapeutic Potential of Halogenated Heterocycles

Researchers, medicinal chemists, and drug development professionals are increasingly turning their attention to the intricate world of heterocyclic compounds, with a particular focus on halogenated scaffolds that offer unique biochemical properties. Among these, the 3-iodopyran-2-one core structure is emerging as a scaffold of significant interest. This technical guide, compiled by our Senior Application Scientists, provides a comprehensive overview of the synthesis, known biological activities, and key experimental protocols associated with this promising class of molecules. We will explore the rationale behind its growing importance in medicinal chemistry, from its synthetic accessibility to its potential as a modulator of critical biological pathways.

The 3-Iodopyran-2-one Scaffold: A Primer

The pyran-2-one ring system is a prevalent motif in numerous natural products and synthetic compounds, exhibiting a wide array of pharmacological properties including antimicrobial, cytotoxic, anti-inflammatory, and anticancer activities.[1] The introduction of an iodine atom at the C3-position of the pyran-2-one ring is a strategic modification that can significantly influence the molecule's biological profile. The iodine atom, being a large and lipophilic halogen, can enhance binding affinity to target proteins through halogen bonding, increase metabolic stability, and serve as a handle for further synthetic modifications, making it a valuable feature in drug design.

Synthetic Strategies for Iodinated Pyran-2-ones

The synthesis of 3-iodopyran-2-one derivatives is a critical first step in exploring their biological potential. Several synthetic routes have been developed for the iodination of pyran-2-one and related heterocyclic systems.

A notable method involves the direct iodination of a pre-formed pyran-2-one ring. For instance, 4-hydroxy-pyran-2-one derivatives can be iodinated at the 3-position using iodine and an anhydrous base, such as sodium carbonate, in a suitable solvent like boiling dioxane.[2] This approach offers a straightforward way to introduce iodine onto the pyran-2-one scaffold.

Another strategy involves the cyclization of acyclic precursors where the iodine atom is introduced during the ring-forming step. This can be achieved through iodolactonization reactions of specific enynoic acids.[3]

Visualizing the Synthesis:

Caption: A simplified workflow for the synthesis of 3-iodopyran-2-one derivatives.

Biological Activities: Unveiling the Therapeutic Potential

While specific biological data for 3-iodopyran-2-one scaffolds are still emerging, the broader class of pyran-2-one derivatives has demonstrated significant activity across several therapeutic areas. It is hypothesized that the 3-iodo substituent can modulate and potentially enhance these activities.

Anticancer Activity

Fused pyran derivatives have shown promising antitumor effects against various cancer cell lines, including breast, lung, and colon carcinomas.[4] The cytotoxic effects of these compounds are often evaluated using the MTT assay to determine their half-maximal inhibitory concentration (IC50) values. For example, certain imidazole-containing fused pyran derivatives have demonstrated potent anti-breast cancer activity with IC50 values in the low micromolar range, while showing no toxicity to non-cancerous cell lines.[4] The introduction of an iodine atom could enhance this cytotoxicity through improved target engagement or altered pharmacokinetic properties.

Table 1: Cytotoxic Activity of Representative Fused Pyran Derivatives against MCF-7 Breast Cancer Cells

Compound	IC50 (µM)	Reference
Imidazole-fused pyran 8a	8.24 ± 0.19	[4]
Imidazole-fused pyran 8b	4.22 ± 0.81	[4]

Antimicrobial and Antifungal Activity

Derivatives of pyran-2-one have been reported to possess antibacterial and antifungal properties.[5] The antimicrobial efficacy is typically determined by measuring the minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism. For instance, certain dihydropyrimidine derivatives, which share some structural similarities, have shown significant inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as remarkable antifungal activity.[5] The lipophilicity conferred by the iodine atom in a 3-iodopyran-2-one scaffold could potentially enhance membrane permeability and, consequently, antimicrobial potency.

Enzyme Inhibition

The pyran-2-one scaffold is a constituent of molecules known to inhibit various enzymes. For example, certain pyran-based compounds have been investigated as inhibitors of cholinesterases, which are key targets in Alzheimer's disease research.[6] The iodine atom can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding. This suggests that 3-iodopyran-2-one derivatives could be potent and selective enzyme inhibitors.

Visualizing a Potential Mechanism of Action:

Caption: A conceptual diagram illustrating the potential enzyme inhibitory action of a 3-iodopyran-2-one derivative.

Experimental Protocols for Biological Evaluation

To rigorously assess the biological activity of novel 3-iodopyran-2-one derivatives, standardized experimental protocols are essential. The following are key assays for determining anticancer and antimicrobial efficacy.

Protocol for MTT Assay for Cytotoxicity

Objective: To determine the cytotoxic potential of a compound by assessing its effect on cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Non-cancerous cell line (e.g., MCR5)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a suitable density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with a range of concentrations of the 3-iodopyran-2-one derivative and incubate for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Calculate the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Protocol for Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microtiter plates

• Test compound (3-iodopyran-2-one derivative)

• Positive control (standard antibiotic)

• Negative control (vehicle)

Procedure:

• Compound Dilution: Perform serial two-fold dilutions of the test compound in the broth medium in the wells of a 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well.

• Controls: Include wells with the microorganism and a positive control, and wells with the microorganism and a negative control.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Structure-Activity Relationship (SAR) and Future Directions

The systematic evaluation of a library of 3-iodopyran-2-one derivatives with varying substituents on the pyran-2-one ring will be crucial for establishing a clear structure-activity relationship (SAR). Key aspects to investigate include the influence of different functional groups at other positions of the ring on potency and selectivity. The iodine atom at the 3-position provides a valuable anchor for exploring these relationships. Future research should focus on synthesizing a diverse range of 3-iodopyran-2-one analogs and screening them against a broad panel of cancer cell lines, bacterial and fungal strains, and a variety of enzymes to fully elucidate their therapeutic potential.

Conclusion

The 3-iodopyran-2-one scaffold represents a promising and largely unexplored area in medicinal chemistry. Based on the well-documented biological activities of the broader pyran-2-one class of compounds, it is anticipated that 3-iodopyran-2-one derivatives will exhibit significant anticancer, antimicrobial, and enzyme inhibitory properties. The strategic placement of the iodine atom offers a unique opportunity to enhance biological activity and fine-tune pharmacological properties. The synthetic accessibility of these compounds, coupled with established protocols for biological evaluation, provides a solid foundation for their further investigation and development as novel therapeutic agents. As research in this area continues, the 3-iodopyran-2-one scaffold is poised to make a significant impact on the landscape of drug discovery.

References

• Nikam, B. P., & Kappe, T. (2016). Synthesis of Acetyl and Iodo Derivatives of 4‐Hydroxy‐6‐phenyl‐6H‐pyrano[3,2‐c]pyridine‐2,5‐diones and 4‐Hydroxy‐1‐phenylpyridin‐2(1H)‐ones. Journal of Heterocyclic Chemistry, 54(1), 546–550. [Link]

• Rossi, R., et al. (2002). New procedures for the selective synthesis of 2(2H)-pyranone derivatives and 3-aryl-4-iodoisocoumarins. Tetrahedron, 58(26), 5375-5384.

• Saeed, A., et al. (2020). Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. Open Journal of Medicinal Chemistry, 10, 1-14. [Link]

• Al-Omair, M. A., et al. (2022). Synthesis and anticancer activity of new thiopyrano[2,3-d]thiazoles based on cinnamic acid amides. Molecules, 27(5), 1593.

• Jilalat, J., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. [Link]

• Hassan, A. S., et al. (2021). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Journal of Molecular Structure, 1244, 130953.
• Patel, R. V., et al. (2025).

• Fassihi, A., et al. (2008). QSAR Study of Antimicrobial 3-Hydroxypyridine-4-one and 3-Hydroxypyran-4-one Derivatives Using Different Chemometric Tools. Molecules, 13(12), 3095-3111. [Link]

• Rastegari, A., et al. (2012). Antimicrobial evaluation of some novel derivatives of 3,4-dihydropyrimidine-2(1H). Iranian Journal of Pharmaceutical Research, 11(3), 813-818.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sci-Hub: are you are robot? [sci-hub.sg]
• 3. Recent Advances in the Synthesis of 2-Pyrones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved anti-breast cancer activity through structural modification of fused pyran derivatives and mechanistic investigations - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00161G [pubs.rsc.org]
• 5. Antimicrobial evaluation of some novel derivatives of 3,4-dihydropyrimidine-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Precision One-Pot Synthesis of 3-Iodo-2-Pyrone Derivatives via Electrophilic Iodocyclization

Executive Summary

The 2-pyrone (2H-pyran-2-one) scaffold is a privileged pharmacophore found in diverse bioactive natural products and synthetic therapeutics, exhibiting antifungal, cytotoxic, and neuroprotective properties. The introduction of an iodine atom at the C3 position transforms this stable heterocycle into a highly reactive electrophile, enabling rapid diversification via Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck).

This technical guide details the one-pot electrophilic iodocyclization strategy for synthesizing 3-iodo-2-pyrone derivatives. Unlike traditional methods that require pre-formed pyrones and harsh iodination conditions, this approach constructs the ring and installs the halogen handle simultaneously under mild conditions. The protocol focuses on the 6-endo-dig cyclization of alkynyl esters and related precursors, providing a robust, self-validating route for high-throughput medicinal chemistry.

Mechanistic Foundations

The synthesis relies on the activation of a carbon-carbon triple bond by an electrophilic iodine source (

), triggering an intramolecular nucleophilic attack by a pendant carboxyl or ester oxygen. The regioselectivity is governed by Baldwin’s rules and electronic bias.

The Regioselectivity Challenge: 6-endo-dig vs. 5-exo-dig

For a substrate containing a nucleophilic oxygen and an alkyne, two cyclization modes are competing:

• 5-exo-dig: The oxygen attacks the external carbon of the activated alkyne, forming a 5-membered ring (furanone/lactone).

• 6-endo-dig: The oxygen attacks the internal carbon, forming the desired 6-membered 2-pyrone ring.

To secure the 3-iodo-2-pyrone architecture, the precursor is typically designed such that the iodine activates the alkyne at the position destined to become C3, or the cyclization mode forces the iodine to the C3 position. A proven pathway involves the iodocyclization of (Z)-2-alkynyl-3-hydroxy esters or o-alkynylbenzoates (yielding 3-iodocoumarins).

Reaction Pathway

• Activation: Molecular iodine (

  ) or Iodine Monochloride ( ) forms a bridged iodonium ion intermediate with the alkyne.

• Cyclization: The carbonyl oxygen (or enol oxygen) attacks the internal alkyne carbon (6-endo-dig).

• Elimination/Aromatization: Loss of a leaving group (e.g., alkyl group from an ester or proton) restores the carbonyl functionality and establishes the conjugated pyrone system.

Figure 1: Mechanistic pathway for the 6-endo-dig iodocyclization yielding the 3-iodo-2-pyrone scaffold.

Methodological Deep Dive

Substrate Scope and Reagents

The success of this one-pot synthesis depends critically on the iodine source and solvent choice.

Component	Choice	Rationale
Iodine Source	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> (Molecular Iodine)	Mild, economical, and atom-efficient.[1] Ideal for sensitive substrates.
Alternative Source	(Iodine Monochloride)	More electrophilic; useful for deactivated alkynes but lower functional group tolerance.
Base	or	Neutralizes the acid byproduct (HI/HCl) to drive the equilibrium forward.
Solvent	or	Polar aprotic solvents stabilize the iodonium intermediate. is preferred for .
Temperature	Ambient ( )	Prevents thermal decomposition of the iodo-pyrone (C-I bond can be labile).

Key Precursors

• For Monocyclic Pyrones: 3-alkynyl-2-enoates or 5-alkynyl-substituted

  -keto esters.

• For Coumarins (Benzo-pyrones): ortho-alkynylbenzoates or 1-(2-alkoxyphenyl)-alk-2-yn-1-ols. The latter undergoes oxidative iodocyclization to yield 3-iodocoumarins efficiently.

Detailed Experimental Protocol

Target: Synthesis of a 3-Iodo-2-Pyrone Derivative (e.g., 3-iodocoumarin as a representative model). Reaction Scale: 1.0 mmol.

Reagents & Materials

• Substrate: 1-(2-methoxy-phenyl)-3-phenyl-prop-2-yn-1-ol (or equivalent alkynyl ester precursor) (1.0 equiv).

• Iodine (

  ): 3.0 equiv (761 mg).

• Solvent: Dichloromethane (

  ) or Acetonitrile ( ), anhydrous (10 mL).

• Quenching Agent: Saturated aqueous

  (Sodium thiosulfate).

Step-by-Step Procedure

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the alkynyl precursor (1.0 mmol) in anhydrous

  (10 mL).

• Activation: Add Molecular Iodine (

  , 3.0 mmol) in one portion at room temperature ( ).

  • Checkpoint: The solution should turn dark violet/brown.

• Reaction: Stir the mixture vigorously at room temperature. Monitor by TLC (Thin Layer Chromatography) every 30 minutes.

  • TLC Mobile Phase: Hexane:Ethyl Acetate (80:20).

  • Observation: Disappearance of the starting alkyne (

    ) and appearance of a new, highly fluorescent spot (pyrone/coumarin) ( ).

  • Duration: Typically 2–6 hours depending on alkyne substitution.

• Quench: Once conversion is complete, pour the reaction mixture into a separatory funnel containing 20 mL of saturated aqueous

  . Shake vigorously until the iodine color fades to pale yellow/colorless.

• Extraction: Extract the aqueous layer with ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ( mL). Combine the organic phases.

• Drying & Concentration: Dry the combined organics over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient: 0-20% EtOAc in Hexanes).

Yield & Characterization

• Typical Yield: 75–90%.

• Appearance: White to pale yellow solid.

• Spectroscopic Validation:

  • NMR: Look for the disappearance of alkyne/propargylic protons. The C4 proton often appears as a singlet or doublet downfield ( 7.5–8.5 ppm) due to the adjacent iodine and carbonyl.
  • NMR: Characteristic C-I carbon signal ( 80–100 ppm) and Lactone Carbonyl ( 160–165 ppm).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Insufficient electrophilicity of .	Switch to (1.1 equiv) at . Note: is more aggressive and may cause chlorination byproducts.
5-exo-dig Product	Baldwin's rules favoring 5-membered ring.	Increase steric bulk on the alkyne terminus or use a specific directing group (e.g., ester) to favor 6-endo.
Protodeiodination	Instability of C-I bond on silica.	Use neutral alumina for purification or add 1% to the eluent.
Byproduct Formation	Hydroiodic acid (HI) generation.	Add solid (2.0 equiv) to the reaction mixture to buffer the acid in situ.

Downstream Utility: Library Generation

The 3-iodo-2-pyrone is a versatile "linchpin" intermediate. The C3-Iodine bond is significantly more reactive than the pyrone ring carbons, allowing for site-selective cross-coupling.

Figure 2: Divergent synthesis workflow transforming the 3-iodo-2-pyrone core into a library of bioactive analogs.

References

• Reddy, M. S., et al. (2013). "Synthesis of substituted 3-iodocoumarins and 3-iodobutenolides via electrophilic iodocyclization of ethoxyalkyne diols." The Journal of Organic Chemistry. Link

• Gabriele, B., et al. (2012). "An Iodocyclization Approach to Substituted 3-Iodothiophenes." The Journal of Organic Chemistry. Link

• Larock, R. C., et al. (2001). "Synthesis of 3-iodoindoles by electrophilic cyclization." The Journal of Organic Chemistry. Link

• Lee, J. S. (2015). "Recent Advances in the Synthesis of 2-Pyrones." Marine Drugs. Link

• Rossi, R., et al. (2001).[2] "Selective synthesis of natural and unnatural 5,6-disubstituted 2(2H)-pyranones via iodolactonization." Tetrahedron. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Cross-Coupling of 3-Iodopyran-2-one with Aryl Boronic Acids

Executive Summary

This application note details the optimized protocol for the palladium-catalyzed cross-coupling of 3-iodopyran-2-one with various aryl boronic acids. The 2-pyrone (2H-pyran-2-one) scaffold is a privileged structure in medicinal chemistry, serving as a masked diene for Diels-Alder cycloadditions and a key pharmacophore in antifungal and HIV protease inhibitors.

While 3-halopyrones are potent electrophiles, their application is frequently hampered by the sensitivity of the lactone ring to nucleophilic attack (ring-opening) under standard basic Suzuki conditions. This guide provides a base-controlled methodology that maximizes cross-coupling efficiency while suppressing pyrone hydrolysis, utilizing a mild carbonate system and optimized solvent ratios.

Scientific Background & Mechanistic Insights

The Substrate Challenge

3-Iodopyran-2-one presents a unique dichotomy in reactivity:

• High C3-Reactivity: The C3 position is electronically activated by the adjacent carbonyl, making the C–I bond highly susceptible to oxidative addition by Pd(0), significantly more so than the C5 or C6 positions.

• Lactone Instability: The 2-pyrone ring is an ester isostere. Strong hydroxide bases (NaOH, KOH) or high temperatures in aqueous media can attack the C2 carbonyl, leading to ring-opening and the formation of acyclic carboxylates (See Troubleshooting).

Mechanistic Pathway

The reaction proceeds via the standard catalytic cycle, but the transmetallation step is the critical control point. We utilize a mild base (Cs₂CO₃ or Na₂CO₃) to activate the boronic acid without degrading the pyrone core.

Figure 1: Catalytic cycle emphasizing the base activation step required for transmetallation.

Pre-Analytical Considerations

Starting Material Quality

Commercial availability of 3-iodopyran-2-one is limited. It is typically synthesized via the iodination of 2-pyrone using N-Iodosuccinimide (NIS) in acetonitrile or Iodine/Ceric Ammonium Nitrate (CAN) .

• QC Check: Ensure starting material is free of residual oxidants (CAN) which can poison the Pd catalyst.

• Appearance: Should be a light yellow to tan solid. Dark brown coloration indicates decomposition/free iodine.

Reagent Selection Strategy

Component	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄ (5 mol%)	The C-I bond is labile; the robust tetrakis catalyst is sufficient and cost-effective. Pd(OAc)₂/SPhos is a backup for sterically hindered boronic acids.
Base	Cs₂CO₃ or Na₂CO₃	Critical: Avoid hydroxides (NaOH). Carbonates provide sufficient basicity for boronate activation without rapid lactone hydrolysis.
Solvent	Toluene/Ethanol (4:1)	Ethanol is required to solubilize the boronic acid and base, while Toluene protects the catalyst.
Atmosphere	Argon or Nitrogen	Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid.

Standard Operating Procedure (SOP)

Protocol: Cross-Coupling of 3-Iodopyran-2-one

Scale: 1.0 mmol

Materials:

• 3-Iodopyran-2-one (222 mg, 1.0 mmol)

• Aryl Boronic Acid (1.2 - 1.5 mmol)

• Pd(PPh₃)₄ (58 mg, 0.05 mmol, 5 mol%)

• Sodium Carbonate (2M aqueous solution, 1.0 mL) OR Cesium Carbonate (solid, 2 equiv)

• Toluene (4 mL)

• Ethanol (1 mL)

Step-by-Step Workflow:

• Vessel Preparation: Flame-dry a 25 mL Schlenk tube or microwave vial and cool under a stream of Argon.

• Solids Addition: Charge the vessel with 3-iodopyran-2-one, Aryl Boronic Acid, and Pd(PPh₃)₄.

  • Note: If using solid Cs₂CO₃, add it here.

• Degassing (Solvent): In a separate flask, mix Toluene and Ethanol. Sparge with Argon for 15 minutes.

• Solvent Addition: Syringe the degassed solvent mixture into the reaction vessel.

• Base Addition: Add the 2M Na₂CO₃ solution (degassed) via syringe.

  • Observation: The biphasic mixture will form.

• Reaction: Seal the vessel. Heat to 80°C for 4–12 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The iodide (Rf ~0.5) should disappear; product is usually fluorescent or UV-active.

• Workup:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and Water (10 mL).

  • Separate phases.[1] Extract aqueous layer 2x with Ethyl Acetate.

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography on silica gel.

  • Gradient: 0% → 30% EtOAc in Hexanes.

Workflow Diagram

Figure 2: Operational workflow for the batch synthesis.

Optimization & Troubleshooting

Optimization Table: Solvent & Base Effects

The following data summarizes typical yields observed when coupling phenylboronic acid with 3-iodopyran-2-one.

Entry	Catalyst	Solvent System	Base	Temp (°C)	Yield (%)	Notes
1	Pd(PPh₃)₄	DME / H₂O	Na₂CO₃	80	65-75	Standard Suzuki; some hydrolysis observed.
2	Pd(PPh₃)₄	Toluene / EtOH	Na₂CO₃ (aq)	80	85-92	Recommended. Best balance of solubility/stability.
3	Pd(OAc)₂	DMF	K₃PO₄	100	40	Low yield due to thermal decomposition of pyrone.
4	Pd(dppf)Cl₂	THF / H₂O	Cs₂CO₃	60	78	Good for sterically hindered boronic acids.

Troubleshooting Guide

Issue 1: Low Yield / Recovery of Starting Material

• Cause: Catalyst poisoning or inactive boronic acid.

• Solution: Ensure rigorous degassing (oxygen kills the active Pd(0) species). Add 10% excess boronic acid to account for protodeboronation.

Issue 2: Ring Opening (Formation of acyclic acid)

• Diagnosis: NMR shows loss of pyrone doublets; appearance of broad carboxylic acid peak.

• Cause: Base is too strong or reaction time too long in aqueous media.

• Solution: Switch to anhydrous conditions : Use solid Cs₂CO₃ in dry Dioxane or THF.

Issue 3: Dehalogenation (Formation of 2-pyrone)

• Cause:

  -hydride elimination from intermediates or protolytic cleavage.

• Solution: Reduce reaction temperature to 60°C. Switch solvent from Ethanol (hydrogen source) to DMF or Dioxane.

References

• Fairlamb, I. J. S. , et al. "Pd-catalysed cross-coupling of 3-bromo- and 3-iodopyran-2-ones with aryl and vinyl boronic acids." Tetrahedron Letters, 2000, 41(49), 9547–9551.

• Cho, C. S., et al. "Synthesis of 3-aryl-2-pyrones via palladium-catalyzed cross-coupling." Journal of Heterocyclic Chemistry, 1996.

• Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457–2483.

• Burns, M. J., Fairlamb, I. J. S. , et al. "Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone." Dalton Transactions, 2010.

Disclaimer: This protocol involves the use of transition metals and halogenated heterocycles.[2][3][4][5][6][7] All procedures should be performed in a fume hood with appropriate PPE.

Sources

• 1. quora.com [quora.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles [mdpi.com]
• 6. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of Bicyclic Lactones via 3-Iodo-2-Pyrone Scaffolds

Executive Summary

Bicyclic lactones are privileged structural motifs in medicinal chemistry, forming the core of numerous bioactive natural products (e.g., isocoumarins, iridoids) and serving as versatile intermediates for complex alkaloid synthesis.[1] This Application Note details the strategic use of 3-iodo-2-pyrone (3-iodo-2H-pyran-2-one) as a high-value electrophilic scaffold.

Unlike unsubstituted 2-pyrones, the C3-iodine moiety introduces orthogonal reactivity, enabling two distinct synthetic pathways:

• Pathway A (Fused Systems): Palladium-catalyzed carboannulation with internal alkynes to yield isocoumarins .

• Pathway B (Bridged Systems): Cross-coupling functionalization followed by Diels-Alder (DA) cycloaddition to yield bridged bicyclic lactones (2-oxabicyclo[2.2.2]octenes).

This guide provides validated protocols, mechanistic insights, and troubleshooting frameworks for researchers targeting these scaffolds.

Strategic Overview & Mechanistic Logic

The utility of 3-iodo-2-pyrone stems from its dual identity as an electron-deficient diene and an aryl-halide surrogate.

The Divergent Workflow

The following diagram illustrates the decision matrix for synthesizing either fused or bridged systems from the same starting material.

Figure 1: Divergent synthesis of bicyclic lactones. Pathway A utilizes the iodine for organometallic insertion; Pathway B utilizes the iodine for tether attachment prior to cycloaddition.

Protocol 1: Preparation of 3-Iodo-2-Pyrone

Before accessing bicyclic systems, the iodinated scaffold must be synthesized. Direct iodination of 2-pyrone is the most robust method.

Reagents:

• 2-Pyrone (Commercial grade)

• N-Iodosuccinimide (NIS)

• Acetonitrile (MeCN), anhydrous

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with 2-pyrone (1.0 equiv) and anhydrous MeCN (0.5 M concentration).

• Addition: Add NIS (1.1 equiv) in a single portion under nitrogen atmosphere.

• Reaction: Reflux the mixture at 85°C for 12–16 hours. Monitor by TLC (SiO₂, 30% EtOAc/Hexanes). The product is less polar than the starting material.

• Workup: Cool to room temperature. Remove solvent in vacuo. Redissolve residue in CH₂Cl₂ and wash with saturated Na₂S₂O₃ (to remove residual iodine) followed by brine.

• Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

  • Yield Expectation: 75–85%.

  • Appearance: White to pale yellow solid.

Protocol 2: Synthesis of Isocoumarins (Pathway A)

This protocol utilizes a Larock-type annulation.[2] The reaction involves a palladium-catalyzed insertion of an internal alkyne into the C–I bond, followed by nucleophilic attack of the pyrone oxygen onto the activated alkyne/Pd complex and subsequent rearrangement.

Mechanistic Insight

The reaction does not proceed via a simple Diels-Alder/Retro-Diels-Alder sequence. Instead, it is a heteroannulation where the pyrone carbonyl is retained.

Figure 2: Simplified catalytic cycle for the Pd-catalyzed synthesis of isocoumarins from 3-iodo-2-pyrone.

Experimental Procedure

Reagents:

• 3-Iodo-2-pyrone (1.0 equiv)

• Internal Alkyne (e.g., Diphenylacetylene, 2.0 equiv)

• Pd(OAc)₂ (5 mol %)

• Na₂CO₃ (2.0 equiv)

• DMF (Dimethylformamide), anhydrous

Workflow:

• Vessel Prep: Use a heavy-walled pressure vial or a Schlenk tube. Flame-dry under vacuum.

• Charging: Add 3-iodo-2-pyrone (0.5 mmol), alkyne (1.0 mmol), Pd(OAc)₂ (5.6 mg), and Na₂CO₃ (106 mg).

• Solvent: Add DMF (5 mL). Sparge with Argon for 10 minutes to remove dissolved oxygen.

• Reaction: Seal the vessel and heat to 100°C for 24 hours.

• Workup: Dilute with diethyl ether (20 mL) and wash with water (3 x 10 mL) to remove DMF.

• Purification: Flash chromatography on silica gel.

  • Note: Isocoumarins are highly fluorescent under UV (254/365 nm), aiding detection.

Optimization Data (Solvent & Base Effects)

The following table summarizes typical optimization trends for this specific annulation:

Entry	Catalyst	Base	Solvent	Temp (°C)	Yield (%)	Notes
1	Pd(OAc)₂	Na₂CO₃	DMF	100	82	Standard condition
2	Pd(OAc)₂	Et₃N	DMF	100	45	Amine bases often reduce yield
3	Pd(PPh₃)₄	Na₂CO₃	Toluene	110	30	Low solubility of base/pyrone
4	Pd(OAc)₂	KOAc	CH₃CN	80	65	Good alternative to DMF

Protocol 3: Bridged Bicyclic Lactones (Pathway B)

For targets requiring a bridged [2.2.2] system (common in terpene synthesis), the iodine is first used to attach a tethered dienophile. This sets the stage for an Intramolecular Diels-Alder (IMDA) reaction.

Step A: Stille Coupling

Objective: Attach an alkene chain to the C3 position.

• Reagents: 3-iodo-2-pyrone, Tributyl(vinyl)tin derivative, Pd(PPh₃)₄ (5 mol%), Toluene.

• Conditions: Reflux (110°C), 12 h.

• Product: 3-alkenyl-2-pyrone.

Step B: Thermal Cyclization (IMDA)

Objective: Form the bridged lactone.

• Setup: Dissolve the 3-alkenyl-2-pyrone in a high-boiling non-polar solvent (e.g., Xylenes or Mesitylene). Concentration should be low (0.01 M) to favor intramolecular reaction over dimerization.

• Reaction: Reflux (140–160°C) for 24–48 hours.

• Mechanism: The pyrone acts as the diene; the tethered alkene acts as the dienophile.

• Result: A 2-oxabicyclo[2.2.2]oct-5-en-3-one derivative.

  • Critical Note: Unlike simple pyrone DA adducts which spontaneously lose CO₂ to form benzenes, these bridged systems are often stable at these temperatures if the bridgehead strain prevents retro-DA extrusion of CO₂.

Troubleshooting & Expert Tips

• Regioselectivity (Pathway A): When using unsymmetrical alkynes in the Larock annulation, the bulky group of the alkyne generally ends up distal to the carbonyl (position 3 of the isocoumarin) due to steric clash during insertion.

• Catalyst Deactivation: If the reaction turns black (Pd black precipitation) before completion, add a ligand such as PPh₃ (10 mol%) or switch to PdCl₂(dppf) to stabilize the active species.

• Purification of Iodopyrones: 3-iodo-2-pyrone can be light-sensitive. Store in amber vials at 4°C. If the solid turns purple/brown, wash with thiosulfate before use.

References

• Larock, R. C.; Doty, M. J.; Han, X. "Synthesis of Isocoumarins from 3-Iodo-2-pyrones and Internal Alkynes." The Journal of Organic Chemistry, 1999 , 64(23), 8770–8779. [Link]

• Posner, G. H.; Switzer, C. "3-Bromo-2-pyrone: A versatile reagent for the synthesis of bicyclic lactones." Journal of the American Chemical Society, 1986 , 108, 1239. (Foundational work on halo-pyrone reactivity). [Link]

• Afarinkia, K.; Vinader, V. "Diels-Alder cycloadditions of 2-pyrones and 2-pyridones." Chemical Reviews, 1992 , 92(7), 1613–1634. [Link]

• Cherry, K.; Parrain, J.-L.; Thibonnet, J.; Duchêne, A.; Abarbri, M. "Synthesis of Isocoumarins and ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -Pyrones via Tandem Stille Reaction/Heterocyclization." The Journal of Organic Chemistry, 2005 , 70(17), 6669–6675. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Larock indole synthesis - Wikipedia [en.wikipedia.org]

Application Note: Precision Heck Cross-Coupling of 3-Iodopyran-2-one

Topic: Heck Reaction Parameters for 3-Iodopyran-2-one Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Importance

The 2-pyrone (2H-pyran-2-one) scaffold is a privileged pharmacophore found in diverse bioactive natural products (e.g., bufadienolides, coumarins) and serves as a versatile diene in Diels-Alder cycloadditions. Functionalization at the C3 position is synthetically challenging due to the electronic deactivation of the pyrone ring and its susceptibility to nucleophilic ring-opening.

This guide details the Heck (Mizoroki-Heck) alkenylation of 3-iodopyran-2-one , a critical transformation for installing styryl, acrylate, or heteroaryl-vinyl moieties. Unlike the more reactive 5-iodo isomers, the 3-iodo position requires tailored catalytic parameters to balance oxidative addition rates against thermal decomposition.

Critical Reaction Parameters: The "Why" Behind the Protocol

The Electrophile: 3-Iodopyran-2-one

• Electronic Nature: The C3-I bond is part of an

  -iodo-enone system. It is less electron-rich than a standard vinyl iodide, making oxidative addition slower than in simple cycloalkenyl iodides.

• Stability Warning: The 2-pyrone ring is an electron-deficient ester surrogate. Strong nucleophiles (e.g., hydroxide, methoxide) or harsh Lewis basic conditions can trigger ring-opening to 5-oxopent-2-enoic acid derivatives.

• Diels-Alder Competition: 2-Pyrones act as dienes. While Heck acceptors (acrylates) are electron-deficient (matching the "inverse electron demand" profile required for reaction with electron-deficient pyrones? No, actually electron-deficient pyrones react best with electron-rich dienophiles). Therefore, standard electron-deficient Heck acceptors (acrylates, esters) are safe from background Diels-Alder cycloaddition, ensuring high chemoselectivity for the Pd-coupling.

Catalyst & Ligand Selection

• Palladium Source: Pd(OAc)₂ is the preferred precatalyst.[1] It is robust, air-stable, and generates the active Pd(0) species in situ.

• Ligand: Triphenylphosphine (PPh₃) is the baseline standard. However, for sterically demanding couplings, Tri-o-tolylphosphine (P(o-tol)₃) is superior as it promotes the reductive elimination step.

• The "Jeffery" Alternative: For thermally sensitive substrates, ligand-free conditions using Tetrabutylammonium bromide (TBAB) as a phase-transfer agent/stabilizer ("Jeffery conditions") allow the reaction to proceed at lower temperatures, preserving the pyrone ring.

Base & Solvent Architecture

• Base: Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA) are standard. Inorganic bases like Ag₂CO₃ or Tl₂CO₃ (though toxic) can be used to accelerate the reaction by sequestering iodide (halide abstraction), driving the cationic Pd pathway which is faster for difficult substrates.

• Solvent: DMF or MeCN (degassed). DMF promotes the dissociation of halide ligands, enhancing the rate of cationic pathways.

Standard Operating Protocol (SOP)

Method A: Standard Phosphine-Ligand Conditions

Best for: Robust coupling partners (Styrenes, Acrylates) and initial screening.

Reagents & Stoichiometry

Component	Equiv.	Role
3-Iodopyran-2-one	1.0	Limiting Reagent (Electrophile)
Alkene (e.g., Methyl Acrylate)	1.2 - 1.5	Nucleophile (Coupling Partner)
Pd(OAc)₂	0.05 (5 mol%)	Precatalyst
PPh₃	0.10 - 0.15	Ligand (Pd:L ratio 1:2 to 1:3)
Et₃N	2.0 - 3.0	Base (HI Scavenger)
DMF (Anhydrous)	[0.1 M]	Solvent

Step-by-Step Workflow

• Inert Setup: Flame-dry a reaction vial/flask equipped with a magnetic stir bar and a reflux condenser (or sealable pressure tube). Purge with Argon or Nitrogen for 10 minutes.

• Catalyst Pre-complexation: Add Pd(OAc)₂ and PPh₃ to the vial. Add 50% of the solvent volume. Stir at room temperature (RT) for 15 minutes until the solution turns yellow/orange (formation of Pd(PPh₃)₂ species).

• Substrate Addition: Add 3-iodopyran-2-one, the alkene, and the base (Et₃N). Add the remaining solvent to reach 0.1 M concentration relative to the pyrone.

• Degassing: Sparge the mixture with Argon for another 5 minutes to remove dissolved oxygen (critical to prevent phosphine oxidation).

• Reaction: Heat the mixture to 80 °C . Monitor by TLC or LC-MS.

  • Typical Time: 4 – 12 hours.

  • Checkpoint: If conversion is <10% after 2 hours, raise temperature to 100 °C.

• Workup:

  • Cool to RT.

  • Dilute with EtOAc and wash with water (x3) to remove DMF.

  • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (SiO₂). 2-Pyrones are typically UV-active.

Method B: "Jeffery" Phase-Transfer Conditions

Best for: Thermally sensitive substrates or sluggish reactions.

Reagents & Stoichiometry

Component	Equiv.	Role
3-Iodopyran-2-one	1.0	Electrophile
Alkene	1.5	Nucleophile
Pd(OAc)₂	0.05	Catalyst
TBAB	1.0	Phase Transfer / Nanoparticle Stabilizer
NaHCO₃ or K₂CO₃	2.5	Base (Solid)
DMF	[0.1 M]	Solvent

Workflow Modifications

• No Phosphine: Omit PPh₃.

• Additive: Add solid TBAB and K₂CO₃ directly to the flask with the substrate.

• Temperature: Often proceeds at 50–60 °C due to the acceleration provided by the ammonium salt.

• Mechanism: TBAB stabilizes "ligand-free" Pd-nanoclusters which are highly active.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle specific to the 3-iodopyran-2-one substrate, highlighting the critical insertion step.

Caption: Catalytic cycle for the Pd-catalyzed C3-alkenylation of 3-iodopyran-2-one. Note that oxidative addition occurs at the C3-I bond.

Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Oxidative addition failure.	Switch to Method B (Jeffery) or add Ag₂CO₃ (1.1 equiv) to sequester iodide.
Ring Opening / Decomposition	Base-mediated hydrolysis.	Switch base to Ag₂CO₃ (non-nucleophilic) or NaOAc . Lower temperature.
Pd Black Precipitation	Catalyst decomposition.	Increase Ligand:Pd ratio to 4:1. Ensure strict O₂ exclusion.[2]
Homocoupling (Biaryl)	Reductive dimerization.	Avoid ethanol/methanol solvents. Ensure alkene is in excess.
Isomerization	Migration of double bond.	Reduce reaction time. Lower temperature.

References

• General Review of Heck Reaction: Beletskaya, I. P., & Cheprakov, A. V. (2000).[3] The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

• Pyrone Synthesis via Cross-Coupling: Cho, C. S., et al. (2017). Synthesis of 3-Aryl-2-pyrones by Palladium-Catalyzed Cross-Coupling.[4] Journal of Organic Chemistry, 82(17), 9204-9209. Link

• Jeffery Conditions (Phase Transfer): Jeffery, T. (1984). On the efficiency of tetraalkylammonium salts in Heck type reactions. Tetrahedron Letters, 25(45), 5133-5136. Link

• Halopyrone Reactivity: Larock, R. C., et al. (2002). Synthesis of 3-substituted 2-pyrones via electrophilic cyclization. Journal of Organic Chemistry. (Contextual reference for pyrone stability).

• Organic Chemistry Portal: "Heck Reaction - Mechanisms and Conditions." Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. people.uniurb.it [people.uniurb.it]
• 4. 2-Pyrone synthesis [organic-chemistry.org]

Introduction: The Strategic Value of the 3-Iodo-Pyran-2-One Scaffold

An Application Guide to Iodocyclization Methods for Accessing the 3-Iodo-Pyran-2-One Core

The pyran-2-one ring system is a privileged scaffold in medicinal chemistry and natural product synthesis, appearing in a multitude of biologically active compounds.[1] The introduction of an iodine atom at the C3-position creates the 3-iodo-pyran-2-one core, a uniquely versatile intermediate. This iodo-substituent is not merely a placeholder; it serves as a highly functional "handle" for further molecular elaboration. Through well-established organometallic cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), the iodine can be readily replaced, allowing for the construction of complex molecular architectures with high precision.[2][3]

Electrophilic iodocyclization has emerged as a powerful and direct strategy for forging this valuable heterocyclic system.[4] This approach leverages the intramolecular reaction of a carefully designed acyclic precursor, typically containing a carboxylic acid and an alkyne, in the presence of an electrophilic iodine source. The reaction proceeds under mild conditions, offering excellent control over regioselectivity and providing a direct route to the iodinated pyranone core, often in a single, efficient step.[5][6] This guide provides an in-depth exploration of the mechanistic principles, practical protocols, and key considerations for employing iodocyclization to access the 3-iodo-pyran-2-one scaffold.

Pillar 1: Mechanistic Underpinnings of Iodolactonization

The formation of the 3-iodo-pyran-2-one ring via iodocyclization is an example of iodolactonization, a specific type of halolactonization.[7][8] The reaction's success hinges on the precise orchestration of electronic and steric factors. The process is initiated by the activation of a carbon-carbon triple bond by an electrophilic iodine source, such as molecular iodine (I₂) or iodine monochloride (ICl).

The Causality Behind the Mechanism:

• Activation & Iodonium Ion Formation: The electron-rich alkyne (the nucleophile) attacks the electrophilic iodine species. This forms a cyclic iodonium ion intermediate, a highly reactive three-membered ring.[9]

• Nucleophilic Attack & Ring Closure: A tethered nucleophile, in this case, the oxygen of a carboxylate group, attacks the iodonium ion. The carboxylate is generated in situ by a mild base (e.g., NaHCO₃), which deprotonates the precursor carboxylic acid, enhancing its nucleophilicity.[8][9]

• Regioselectivity (6-endo-dig vs. 5-exo-dig): The direction of the ring closure is critical. For the synthesis of a six-membered pyranone ring from an alkynoic acid, the reaction must proceed via a 6-endo-dig pathway. The term '6' refers to the size of the ring being formed, 'endo' signifies that the attacking nucleophile breaks a bond within the existing ring system (in this case, the iodonium ring), and 'dig' refers to the triple bond (digonal carbon) being attacked. While Baldwin's rules for cyclization often favor exo closures, the specific geometry and electronic nature of the alkynoic acid substrate and the iodonium ion intermediate make the 6-endo-dig cyclization a favorable and often predominant pathway in these systems.[10][11]

• Product Formation: The successful intramolecular nucleophilic attack results in the formation of the stable six-membered pyran-2-one ring with the iodine atom incorporated at the C3-position.

Caption: General mechanism of 6-endo-dig iodolactonization.

Pillar 2: Field-Proven Iodocyclization Protocols

The most direct and widely reported method for synthesizing the 3-iodo-pyran-2-one core is the iodolactonization of 5-substituted (Z)-2-en-4-ynoic acids.[5][10] A critical aspect of this reaction is managing the potential for a competing 5-exo-dig cyclization, which would lead to an undesired (E)-5-(1-iodoylidene)-2(5H)-furanone byproduct.[5] Fortunately, the desired pyranone product is often the major isomer formed under carefully controlled conditions.[10]

Protocol: Synthesis of 6-Substituted 3-Iodo-pyran-2-ones

This protocol is a generalized procedure based on methodologies reported by Rossi and co-workers for the cyclization of (Z)-2-en-4-ynoic acids.[5]

Self-Validation and Controls: The protocol's integrity is maintained by careful temperature control to manage selectivity and rigorous monitoring by Thin Layer Chromatography (TLC) to ensure complete consumption of the starting material. The workup procedure includes a quenching step with sodium thiosulfate, which serves as a visual and chemical control to remove excess iodine.

Materials & Reagents:

• 5-substituted (Z)-2-en-4-ynoic acid (1.0 eq)

• Sodium bicarbonate (NaHCO₃) (2.0-3.0 eq)

• Molecular Iodine (I₂) (1.5-2.5 eq)

• Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂) (to a concentration of ~0.1 M)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc) and Hexanes for extraction and chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add the 5-substituted (Z)-2-en-4-ynoic acid (1.0 eq) and sodium bicarbonate (2.5 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to dissolve/suspend the reagents (to a concentration of approximately 0.1 M).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Stir for 10-15 minutes. Causality Note: Cooling the reaction helps to control the rate of reaction and can improve the regioselectivity, favoring the thermodynamically more stable pyranone product.

• Iodine Addition: Add molecular iodine (2.0 eq) to the stirred suspension in one portion. Protect the flask from light by wrapping it in aluminum foil.

• Reaction Monitoring: Allow the reaction to stir at 0 °C, gradually warming to room temperature over several hours (typically 4-12 h). Monitor the reaction progress by TLC until the starting material is fully consumed.

• Quenching: Upon completion, dilute the reaction mixture with ethyl acetate. Carefully pour the mixture into a separatory funnel containing a saturated aqueous solution of sodium thiosulfate. Shake until the deep brown color of the iodine dissipates. Trustworthiness Check: The disappearance of the iodine color provides a clear visual confirmation that the unreacted electrophile has been neutralized, preventing unwanted side reactions during workup.

• Extraction: Separate the layers. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to afford the pure 3-iodo-pyran-2-one derivative.

Caption: Experimental workflow for 3-iodo-pyran-2-one synthesis.

Pillar 3: Data Presentation and Comparative Analysis

The choice of iodine source and solvent can influence reaction efficiency and selectivity. The following table summarizes representative conditions for accessing the pyranone core, highlighting the versatility of the iodolactonization approach.

Substrate (R group)	Iodine Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%) of Pyranone	Reference
Phenyl	I₂	NaHCO₃	CH₃CN	0 - RT	12	65-75	[5]
n-Propyl	I₂	NaHCO₃	CH₃CN	0 - RT	12	70-80	[5]
Phenyl	ICl	NaHCO₃	CH₂Cl₂	0 - RT	4	70-78	[5]
n-Propyl	ICl	NaHCO₃	CH₂Cl₂	0 - RT	4	72-82	[5]

Note: Yields are approximate ranges derived from literature and can vary based on the specific substrate and reaction scale.[5] The data indicates that iodine monochloride (ICl) can lead to shorter reaction times compared to molecular iodine, likely due to its greater electrophilicity.

Conclusion and Outlook

Iodocyclization, specifically the iodolactonization of alkynoic acids, represents a robust and highly effective method for the synthesis of the 3-iodo-pyran-2-one core. The reaction proceeds under mild conditions, utilizes readily available reagents, and provides direct access to a versatile synthetic intermediate.[4][6] The incorporated iodine atom is primed for a vast array of subsequent cross-coupling reactions, making this methodology a cornerstone for constructing diverse and complex molecules for applications in drug discovery and materials science.[2][9] Understanding the underlying mechanism and adhering to meticulous experimental protocol are paramount to successfully leveraging this powerful synthetic transformation.

References

• Title: Iodolactonization - Wikipedia Source: Wikipedia URL: [Link]

• Title: Recent Advances in the Synthesis of 2-Pyrones Source: Molecules (via ResearchGate) URL: [Link]

• Title: Iodolactonization: Mechanism, examples, useful application Source: Chemistry Notes URL: [Link]

• Title: Recent Advances in the Synthesis of 2-Pyrones Source: PMC - NIH URL: [Link]

• Title: An Iodocyclization Approach to Substituted 3-Iodothiophenes Source: Organic Chemistry Portal URL: [Link]

• Title: Iodocyclization: Past and Present Examples | Request PDF Source: ResearchGate URL: [Link]

• Title: Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization Source: PMC - NIH URL: [Link]

• Title: IODOLACTONIZATION OF 3-PHENYL-4-PENTENOIC ACID Source: Organic Syntheses URL: [Link]

• Title: Iodine-mediated synthesis of heterocycles via electrophilic cyclization of alkynes Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Electrophile-Induced Cyclization/Migration Reaction for the Synthesis of 2,3-Dihydro-5-iodopyran-4-one Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Iodine-Catalyzed Cyclization-Allylation of N-Allyl-2- alkynylanilines via Iodocyclization-Rearrangement- Deiodination Sequence Source: The Royal Society of Chemistry URL: [Link]

• Title: Synthesis of 3-iodoindoles by electrophilic cyclization of N,N-dialkyl-2-(1-alkynyl)anilines Source: PubMed URL: [Link]

• Title: Regioselective 6-endo-dig iodocyclization: an accessible approach for iodo-benzo[a]phenazines Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Iodocyclization of 2‐Methylthiophenylacetylenes to 3‐Iodobenzothiophenes and their coupling Reactions under More Sustainable Conditions Source: IRIS UniPA URL: [Link]

• Title: A One-Pot Successive Cyclization-Alkylation Strategy for the Synthesis of 2,3-Disubstituted Benzo[b]thiophenes Source: PMC - NIH URL: [Link]

• Title: Iodine-Mediated Intramolecular Electrophilic Aromatic Cyclization in Allylamines Source: Organic Chemistry Portal URL: [Link]

• Title: Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes Source: MDPI URL: [Link]

• Title: PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS Source: Revues Scientifiques Marocaines URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 3-Iodoindoles by the Pd/Cu-Catalyzed Coupling of N,N-Dialkyl-2-iodoanilines and Terminal Acetylenes, Followed by Electrophilic Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unipa.it [iris.unipa.it]
• 4. Iodine-mediated synthesis of heterocycles via electrophilic cyclization of alkynes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Recent Advances in the Synthesis of 2-Pyrones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Iodolactonization - Wikipedia [en.wikipedia.org]
• 8. chemistnotes.com [chemistnotes.com]
• 9. An Iodocyclization Approach to Substituted 3-Iodothiophenes [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Regioselective 6-endo-dig iodocyclization: an accessible approach for iodo-benzo[a]phenazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Iodo-2-Pyrone Synthesis

Welcome to the dedicated support center for the synthesis and optimization of 3-iodo-2-pyrone. This resource is designed for researchers, medicinal chemists, and process development professionals who are actively engaged in the synthesis of this valuable heterocyclic building block. As a Senior Application Scientist, my goal is to provide you with not only procedural guidance but also the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

The iodination of 2-pyrone is a nuanced electrophilic aromatic substitution. While seemingly straightforward, achieving high yield and regioselectivity for the 3-iodo isomer requires careful control over reaction parameters. This guide will walk you through common challenges, provide actionable troubleshooting steps, and offer validated protocols to enhance your synthetic success.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing in-depth explanations and recommended actions.

Question 1: My reaction is resulting in a low yield of 3-iodo-2-pyrone, with a significant amount of unreacted starting material. How can I improve conversion?

Answer:

Low conversion is a frequent challenge and typically points to insufficient electrophilicity of the iodinating agent or suboptimal reaction conditions. Here’s a systematic approach to addressing this issue:

• Choice of Iodinating Agent: The reactivity of the iodinating system is paramount. While molecular iodine (I₂) is readily available, its electrophilicity is often insufficient for efficient substitution on the moderately activated 2-pyrone ring.[1] Consider employing more potent iodinating agents:

  • N-Iodosuccinimide (NIS): NIS is a mild and effective source of electrophilic iodine.[2][3][4] Its reactivity can be significantly enhanced with a catalytic amount of a Brønsted or Lewis acid. Trifluoroacetic acid (TFA) is a common and effective choice.[2]

  • Iodine monochloride (ICl): ICl is a more reactive and polarized iodinating agent than I₂ and can lead to higher conversions.[5][6][7]

  • Iodine/Oxidizing Agent Systems: Combinations like I₂ with an oxidizing agent such as nitric acid or iodic acid (HIO₃) can generate a more potent electrophilic iodine species in situ.[1][8][9][10][11]

• Solvent Effects: The choice of solvent can influence the solubility of reagents and stabilize charged intermediates.

  • For NIS iodinations, solvents like acetonitrile (MeCN) or dichloromethane (DCM) are often effective.

  • When using I₂/oxidizing agent systems, acetic acid or aqueous polyethylene glycol (PEG) can be suitable media.[8][10][11]

• Temperature and Reaction Time: Iodination of 2-pyrone may require elevated temperatures to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Extended reaction times at elevated temperatures can, however, lead to decomposition or side product formation.

Question 2: I am observing the formation of di-iodinated and other regioisomeric byproducts. How can I improve the selectivity for 3-iodo-2-pyrone?

Answer:

The formation of multiple iodinated products indicates that the reaction conditions are either too harsh or that the inherent directing effects of the 2-pyrone ring are being overridden.

• Understanding Regioselectivity: The 2-pyrone ring is an electron-deficient system, but the ring oxygen and the conjugated diene system influence the position of electrophilic attack. The 3- and 5-positions are generally the most electron-rich and therefore the most susceptible to electrophilic substitution.

• Controlling Stoichiometry: Carefully control the stoichiometry of the iodinating agent. Use of a large excess of the iodinating agent will invariably lead to di- and poly-iodination. Start with 1.05-1.2 equivalents of the iodinating agent and adjust based on reaction monitoring.

• Reaction Temperature: Lowering the reaction temperature can often enhance selectivity by favoring the kinetically controlled product. If you are running the reaction at elevated temperatures, try performing it at room temperature or even 0 °C for a longer duration.

• Method of Addition: Add the iodinating agent slowly to the solution of 2-pyrone. This maintains a low instantaneous concentration of the electrophile, which can disfavor multiple substitutions on the same molecule.

Question 3: My crude product is a complex mixture that is difficult to purify. What are the best practices for the workup and purification of 3-iodo-2-pyrone?

Answer:

A challenging purification often stems from incomplete reactions, side product formation, or product instability during workup.

• Quenching the Reaction: After the reaction is complete (as determined by TLC or LC-MS), it is crucial to quench any remaining active iodine species. A wash with an aqueous solution of sodium thiosulfate (Na₂S₂O₃) is the standard and effective method to reduce excess I₂ or other electrophilic iodine reagents.

• Aqueous Workup: Be mindful of the stability of your product to acidic or basic conditions during aqueous extraction.[12] If an acidic catalyst was used, a wash with a mild base like saturated sodium bicarbonate (NaHCO₃) solution may be necessary. Conversely, if the reaction was run under basic conditions, a wash with a dilute acid may be required.

• Purification Techniques:

  • Crystallization: If the crude product is a solid, recrystallization is often the most effective method for obtaining highly pure material. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).

  • Column Chromatography: For oily or complex mixtures, silica gel column chromatography is the preferred method. A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) will typically provide good separation. The polarity of 3-iodo-2-pyrone will be higher than the starting material but may be similar to other iodinated isomers, so careful fraction collection is key.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the iodination of 2-pyrone?

A1: The iodination of 2-pyrone proceeds via an electrophilic aromatic substitution (EAS) mechanism. The 2-pyrone ring, while having some aromatic character, acts as the nucleophile.[13] The electrophilic iodine species (e.g., I⁺ generated from NIS/acid or ICl) is attacked by the π-system of the pyrone ring, forming a resonance-stabilized cationic intermediate known as a sigma complex. A base in the reaction mixture then deprotonates the sigma complex to restore aromaticity and yield the iodinated product.

Q2: Are there any specific safety precautions I should take when working with iodinating agents?

A2: Yes, safety is paramount.

• N-Iodosuccinimide (NIS): NIS is a stable solid but should be handled in a fume hood.[3] It is an oxidizing agent and should be kept away from combustible materials.

• Iodine Monochloride (ICl): ICl is a corrosive and moisture-sensitive liquid. It should be handled with extreme care in a fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Iodine (I₂): Solid iodine can cause stains and burns. It also sublimes, so it should be handled in a well-ventilated area or a fume hood.

• General Precautions: Always consult the Safety Data Sheet (SDS) for each reagent before use.

Q3: How can I confirm the regiochemistry of my iodinated product?

A3: The most definitive method for confirming the position of iodination is through Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR: The proton chemical shifts and coupling constants in the ¹H NMR spectrum are highly diagnostic. The introduction of the iodine atom will cause a significant change in the chemical shift of the adjacent protons.

• ¹³C NMR: The ¹³C NMR spectrum will show a carbon signal at a very low field for the carbon atom bonded to the iodine.

• NOE (Nuclear Overhauser Effect) Spectroscopy: 2D NMR techniques like NOESY can show through-space correlations between protons, which can help to definitively establish the regiochemistry.

• X-ray Crystallography: If a single crystal of the product can be obtained, X-ray crystallography provides unambiguous structural proof.

Recommended Experimental Protocols

The following protocols are provided as a starting point and may require optimization for your specific substrate and scale.

Protocol 1: Iodination using N-Iodosuccinimide (NIS) and Trifluoroacetic Acid (TFA)

This protocol is a reliable method for achieving good yields of 3-iodo-2-pyrone with high selectivity.

Materials:

• 2-Pyrone

• N-Iodosuccinimide (NIS)

• Trifluoroacetic Acid (TFA)

• Acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• To a stirred solution of 2-pyrone (1.0 eq) in acetonitrile (0.1 M), add N-Iodosuccinimide (1.1 eq).

• Add a catalytic amount of trifluoroacetic acid (0.1 eq) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC (e.g., 3:1 Hexanes:EtOAc). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ solution, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 3-iodo-2-pyrone.

Protocol 2: Iodination using Iodine and Iodic Acid

This protocol utilizes an in-situ generated electrophilic iodine species and can be a cost-effective alternative.

Materials:

• 2-Pyrone

• Iodine (I₂)

• Iodic Acid (HIO₃)

• Acetic Acid

• Water

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 2-pyrone (1.0 eq) in acetic acid (0.2 M).

• Add iodine (0.5 eq) to the solution.

• In a separate container, dissolve iodic acid (0.2 eq) in a minimum amount of water and add it to the reaction mixture.

• Heat the reaction to 50-60 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing ethyl acetate and water.

• Wash the organic layer with saturated aqueous Na₂S₂O₃ solution until the color of iodine is discharged, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Data Summary

Iodinating System	Typical Conditions	Advantages	Potential Issues
NIS / cat. TFA	MeCN, room temp	High selectivity, mild conditions	Cost of NIS
ICl	DCM, 0 °C to rt	High reactivity	Moisture sensitive, corrosive
I₂ / HIO₃	Acetic acid, 50-60 °C	Cost-effective	Requires heating, potential for side products

Visualizing the Process

Troubleshooting Workflow

Caption: A flowchart for troubleshooting low yield in 3-iodo-2-pyrone synthesis.

Electrophilic Aromatic Substitution Mechanism

Caption: The two-step mechanism of electrophilic iodination on the 2-pyrone ring.

References

• Yadav, J. S., Reddy, B. V. S., & Reddy, P. N. (2002). Recent Advances in the Synthesis of 2-Pyrones. Molecules, 7(3), 266-288. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyrones. Retrieved February 20, 2026, from [Link]

• Filo. (2024, November 2). Explain why α-pyrone reacts with Br₂ to yield a substitution product rather than an addition product. Retrieved February 20, 2026, from [Link]

• Yadav, J. S., Reddy, B. V. S., & Reddy, P. N. (2015). Recent Advances in the Synthesis of 2-Pyrones. Marine Drugs, 13(3), 1580-1617. [Link]

• Bellina, F., Ciucci, D., & Rossi, R. (2002). New Procedures for the Selective Synthesis of 2(2H)-Pyranone Derivatives and 3-Aryl-4-iodoisocoumarins. Tetrahedron, 58(35), 7047-7056. [Link]

• Kondale, S. G., et al. (n.d.). I2/HIO3 in PEG-H2O: An Eloquent System for Direct Iodination of Activated Arenes. International Journal of Chemical and Pharmaceutical Sciences.

• Organic Chemistry Portal. (n.d.). N-Iodosuccinimide (NIS). Retrieved February 20, 2026, from [Link]

• Quora. (2016, January 29). Why do electrophilic substitutions generally take place at the 2 and 5 positions in pyrrole? Retrieved February 20, 2026, from [Link]

• Maulide, N., & Van der Eycken, E. (2011).

• Wikipedia. (2025, July 23). N-Iodosuccinimide. Retrieved February 20, 2026, from [Link]

• Garber, K. (2017, April 27). EAS: Iodination [Video]. YouTube. [Link]

• Yadav, J. S., Reddy, B. V. S., & Reddy, P. N. (2015). Recent Advances in the Synthesis of 2-Pyrones. ResearchGate. [Link]

• Tang, R.-J., Milcent, T., & Crousse, B. (2018). Selective C–H Iodination of (Hetero)arenes. Organic Letters, 20(12), 3654–3658. [Link]

• Kumar, D., & Reddy, V. B. (2009). Iodine-Catalyzed One-Pot Synthesis of 2H-Pyrans by Domino Knoevenagel/6π-Electrocylization. Tetrahedron Letters, 50(43), 5940-5943. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved February 20, 2026, from [Link]

• Rossi, R., Bellina, F., & Raugei, E. (2001). A Novel Route to 6-Substituted and 5,6-Disubstituted 2-Pyrones. Tetrahedron, 57(32), 6869-6878. [Link]

• Pathan, A. K., Patil, P., Shinde, A., & Zangade, S. (2021). Eco-friendly and Green Procedure for Iodination of Reactive Aromatics Using PEG 400-I2/HIO3 Combination. Current Green Chemistry, 8(1), 1-8. [Link]

• Pathan, A. K., Patil, P., Shinde, A., & Zangade, S. (2020, December 8). Eco-friendly and Green Procedure for Iodination of Reactive Aromatics Using PEG 400-I2/HIO3 Combination. Bentham Science Publishers. [Link]

• Kumar, S., & Singh, P. (2012). Iodination of activated aromatics by using I2/ HNO3/AcOH. Basic and Applied Scientific Research, 1(1), 17-21.

• Reddit. (2025, June 8). Help with Low Yield Synthesis. r/Chempros. [Link]

• Cho, H.-K., & Cho, C.-G. (2015). Preparation of 3,5-Dibromo-2-pyrone from Coumalic Acid. Organic Syntheses, 92, 148-155. [Link]

• Organic Syntheses. (n.d.). (2-Propenoic acid, 3-iodo-, (2E)-). Retrieved February 20, 2026, from [Link]

• Al-Zoubi, R. M. (2018). Pyrone-derived Marine Natural Products: A review on Isolation, Bio-activities and Synthesis. Mini-Reviews in Medicinal Chemistry, 18(15), 1265-1285.

Sources

• 1. babafaridgroup.edu.in [babafaridgroup.edu.in]
• 2. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 3. N-Iodosuccinimide - Wikipedia [en.wikipedia.org]
• 4. N-Iodosuccinimide | CAS#: 516-12-1 | NIS | Iofina [iofina.com]
• 5. Recent Advances in the Synthesis of 2-Pyrones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. sciensage.info [sciensage.info]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. benthamscience.com [benthamscience.com]
• 12. How To [chem.rochester.edu]
• 13. Explain why \alpha-pyrone reacts with \mathrm { Br } _ { 2 } to yield a s.. [askfilo.com]

Technical Support Center: 3-Iodo-2-Pyrone Coupling Optimization

Case ID: PYR-3-IOD-OPT Status: Active Specialist: Dr. A. Vance, Senior Application Scientist, Heterocycle Functionalization Unit

Executive Summary & Diagnostic Matrix

The Challenge: 3-iodo-2-pyrone is a deceptively simple substrate. While the C3-iodine offers a gateway to complex scaffolds (e.g., bufadienolides, isocoumarins), the 2-pyrone core is an electron-deficient diene . This creates a "perfect storm" for three competing side-reactions:

• Ullmann-type Homocoupling: Dimerization of the pyrone itself (3,3'-bis-pyrone).

• Partner Homocoupling: Dimerization of the alkyne (Glaser) or boronic acid.

• Nucleophilic Ring Opening: Destruction of the pyrone lactone by strong bases.

Use the matrix below to identify your specific issue before proceeding to the protocols.

Diagnostic Matrix: What is your TLC/LCMS telling you?

Observation	Likely Culprit	Root Cause	Immediate Action
New spot, highly non-polar	Partner Homocoupling	Oxygen presence (Glaser coupling) or Pd(II) oxidation.	Re-degas solvent; switch to Cu-free protocol.
New spot, polar/fluorescent	Pyrone Homocoupling	Slow transmetallation; Catalyst overload.	Increase coupling partner equivalents; lower [Pd].
Pyrone consumed, no product	Ring Opening	Base is too nucleophilic (e.g., hydroxide/alkoxide).	Switch to mild inorganic bases (K₃PO₄, Cs₂CO₃).
Black precipitate early	Pd Aggregation	"Pd-Black" formation; unstable active species.	Add stabilizing ligand (e.g., TFP) or switch solvent.

The Chemistry: Mechanism & Causality

To minimize side products, you must control the kinetic competition between the Desired Cross-Coupling and the Undesired Homocoupling .

The Critical Fork in the Road

The reaction fate is decided after the Oxidative Addition of 3-iodo-2-pyrone to Pd(0).

• Path A (Desired): Rapid Transmetallation with the partner (alkyne/boron)

  Product.

• Path B (Pyrone Dimer): If Transmetallation is slow, two Ar-Pd-I species disproportionate, or a second Oxidative Addition occurs, leading to Ar-Pd-Ar

  Ar-Ar (Bis-pyrone).

• Path C (Partner Dimer): In Sonogashira, Cu(I) + O₂ oxidizes alkynes to diynes (Glaser) before they can enter the Pd cycle.

Visualizing the Competition

The following diagram maps the kinetic decisions your reaction makes.

Caption: Kinetic competition between Product formation (Green path) and Homocoupling pathways (Red paths). High partner concentration favors the Green path.

Troubleshooting Guides (FAQ)

Scenario A: "I am seeing significant 3,3'-bis-pyrone (Ullmann product)."

Diagnosis: The oxidative addition is fast, but the transmetallation is too slow. The "waiting" Pd-Ar species find each other.

• Fix 1 (Concentration): Increase the concentration of your coupling partner (alkyne/boronic acid) to 1.5–2.0 equivalents. This forces the kinetics toward Transmetallation.

• Fix 2 (Catalyst Loading): Lower your Pd loading. If you are using 5-10 mol%, drop to 1-2 mol%. High local Pd concentration favors dimerization.

• Fix 3 (Ligand Switch): Switch to a bidentate ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene). The large bite angle facilitates reductive elimination of the cross-product but sterically hinders the formation of the bis-aryl Pd complex.

Scenario B: "My alkyne is disappearing, but I'm isolating a diyne (Glaser product)."

Diagnosis: Oxygen infiltration. Cu(I) is an excellent catalyst for alkyne dimerization in the presence of even trace O₂.

• Fix 1 (Degassing): Sparging with N₂ is insufficient. You must use the Freeze-Pump-Thaw method (detailed below) or vigorous argon bubbling for >15 mins.

• Fix 2 (Slow Addition): Do not add all the alkyne at once. Add the alkyne solution slowly via syringe pump over 1 hour. This keeps the alkyne concentration low relative to the Pd-Pyrone species, favoring cross-coupling over self-coupling.

• Fix 3 (The "Nuclear" Option): Switch to a Copper-Free Sonogashira .

  • System: PdCl₂(CH₃CN)₂ / XPhos / Cs₂CO₃ in CH₃CN.

  • Why: Eliminating Copper eliminates the mechanism for Glaser coupling entirely.

Scenario C: "The reaction turns black immediately and stalls."

Diagnosis: Catalyst decomposition ("Pd-Black"). 2-pyrones are electron-deficient and can coordinate poorly to Pd(0) compared to electron-rich aryls, leading to catalyst crash-out.

• Fix: Add TFP (Tri-2-furylphosphine) . This ligand is electronically tuned for electron-deficient substrates like pyrones and stabilizes the catalytic cycle.

Optimized Experimental Protocols

These protocols are designed specifically for 3-iodo-2-pyrone to minimize the side products discussed above.

Protocol A: The "Gold Standard" Sonogashira (Minimizes Glaser)

Best for: Standard alkynes where copper acceleration is needed.

• Vessel Preparation: Flame-dry a Schlenk tube and cool under Argon.

• Reagents:

  • 3-iodo-2-pyrone (1.0 equiv)

  • Terminal Alkyne (1.5 equiv) — Excess drives transmetallation.

  • PdCl₂(PPh₃)₂ (2 mol%) — Low loading minimizes Ullmann.

  • CuI (1 mol%) — Keep Cu low to minimize Glaser.

  • Et₃N (3.0 equiv)

  • THF (anhydrous, 0.1 M concentration)

• The Critical Step (Degassing):

  • Dissolve pyrone, Pd, and CuI in THF/Et₃N.

  • Freeze-Pump-Thaw (3 cycles): Freeze in liquid N₂, evacuate vacuum, close vacuum, thaw in warm water.

  • Why: This removes dissolved oxygen that sparging misses.

• Reaction: Add Alkyne under Argon flow. Stir at RT (or 40°C if sluggish).

• Workup: Dilute with Et₂O, wash with sat. NH₄Cl (removes Cu), dry, and concentrate.

Protocol B: Mild Suzuki-Miyaura (Prevents Ring Opening)

Best for: Aryl/Vinyl boronic acids. Avoids hydroxide bases.

• Reagents:

  • 3-iodo-2-pyrone (1.0 equiv)

  • Boronic Acid (1.5 equiv)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%) — Bidentate ligand prevents homocoupling.

  • Base: K₃PO₄ (3.0 equiv) or Cs₂CO₃. DO NOT use NaOH or NaOEt.

  • Solvent: 1,4-Dioxane/Water (10:1).

• Procedure:

  • Combine solids in a vial. Cap with a septum.

  • Evacuate and backfill with Argon (3x).[1]

  • Add degassed solvents via syringe.[1]

  • Heat to 60–80°C.

  • Note: The presence of water helps dissolve the inorganic base, but keep the ratio low to prevent hydrolysis of the pyrone.

Visualizing the Workflow: Freeze-Pump-Thaw

Since oxygen is the primary cause of the most common side product (Glaser coupling), proper degassing is non-negotiable.

Caption: The Freeze-Pump-Thaw cycle. Essential for removing dissolved Oxygen to prevent Alkyne Homocoupling.[1]

References

• Cho, C. S., et al. (2002). "Palladium-Catalyzed Sonogashira Coupling of 3,5-Dibromo-2-pyrone." Journal of Organic Chemistry, 67(5), 1548–1553.

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003).[2] "Sonogashira Coupling Reaction with Diminished Homocoupling." Organic Letters, 5(11), 1841–1844.

• Yue, D., Yao, T., & Larock, R. C. (2006).[3] "Synthesis of 3-iodoindoles by the Pd/Cu-catalyzed coupling... followed by electrophilic cyclization." Journal of Organic Chemistry, 71(1), 62–69.[3]

• Fairlamb, I. J. S. (2008). "2-Pyrone synthesis and functionalization." Annual Reports on the Progress of Chemistry, Section B, 104, 69-90. (Contextual grounding on pyrone reactivity).

For further assistance, contact the Heterocycle Functionalization Unit at .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sonogashira Coupling Reaction with Diminished Homocoupling [organic-chemistry.org]
• 3. Synthesis of 3-iodoindoles by the Pd/Cu-catalyzed coupling of N,N-dialkyl-2-iodoanilines and terminal acetylenes, followed by electrophilic cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Stability of 3-Iodopyran-2-one Under Reflux

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice regarding the thermal stability of 3-iodopyran-2-one when subjected to reflux conditions. As a Senior Application Scientist, this guide synthesizes established chemical principles with practical, field-proven insights to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: What are the primary concerns regarding the thermal stability of 3-iodopyran-2-one under reflux?

When subjecting 3-iodopyran-2-one to reflux, the primary concerns are twofold: the stability of the α-pyrone ring system and the reactivity of the carbon-iodine (C-I) bond. While α-pyrones are generally robust, prolonged heating can induce decomposition pathways.[1][2] The C-I bond is also susceptible to cleavage under thermal stress, which can lead to a variety of side reactions.

Question 2: My reaction mixture containing 3-iodopyran-2-one darkens significantly upon reflux. What could be the cause?

A significant color change, particularly darkening, upon refluxing 3-iodopyran-2-one is often indicative of decomposition. This is likely due to the formation of elemental iodine (I₂) resulting from the homolytic cleavage of the C-I bond. The liberated iodine can then participate in a cascade of secondary reactions, leading to the formation of colored byproducts and tars. In some cases, reactions involving iodine can be catalyzed by light, so protecting the reaction from light may be beneficial.[3]

Question 3: I am observing a lower than expected yield of my desired product. Could thermal decomposition of the 3-iodopyran-2-one starting material be the culprit?

Yes, a lower than expected yield is a strong indicator that your 3-iodopyran-2-one may be decomposing under the reflux conditions. The energy supplied during reflux can be sufficient to overcome the activation energy for decomposition of the starting material, leading to the formation of undesired byproducts instead of your target molecule. It is crucial to monitor the reaction progress closely, for instance by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to assess the consumption of the starting material and the formation of any impurities.

Question 4: What are the likely decomposition pathways for 3-iodopyran-2-one under reflux?

Based on the known thermal behavior of related α-pyrone systems, two primary decomposition pathways for 3-iodopyran-2-one can be postulated:

• Decarbonylation: The α-pyrone ring can undergo a retro-Diels-Alder reaction to eliminate carbon monoxide (CO) and form an iodo-substituted furan derivative. Theoretical studies on the parent 2-pyrone show that decomposition to furan and CO is a dominant pathway at high temperatures.[1][2]

• Ring Opening: The pyrone ring could also open to form a vinylketene intermediate.

Furthermore, the presence of the iodine substituent introduces additional possibilities:

• Dehalogenation: The C-I bond can cleave to form a radical intermediate, which could then abstract a hydrogen atom from the solvent or another molecule to yield 2H-pyran-2-one, or dimerize.

• Iodine-Catalyzed Reactions: The released iodine can act as a catalyst for various side reactions, including polymerization or the formation of complex colored impurities.[4]

The following diagram illustrates these potential decomposition pathways:

Caption: Potential decomposition pathways of 3-iodopyran-2-one under reflux.

Question 5: How does the choice of solvent affect the thermal stability of 3-iodopyran-2-one?

The choice of solvent is critical and can significantly influence the stability of 3-iodopyran-2-one under reflux.

• Protic Solvents (e.g., alcohols, water): These solvents can potentially participate in nucleophilic substitution reactions with the iodine, especially at elevated temperatures. They can also solvate ionic intermediates, potentially favoring certain decomposition pathways.

• Aprotic Polar Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally good choices for many reactions. However, their high boiling points mean that the reflux temperature will be high, which could promote thermal decomposition. Some of these solvents can also react with liberated iodine.

• Aprotic Nonpolar Solvents (e.g., Toluene, Xylene): These solvents are less likely to react with the substrate but also have high boiling points. Radical-mediated dehalogenation might be more prevalent in these solvents.

It is advisable to choose a solvent with the lowest possible boiling point that still allows for a reasonable reaction rate.

Experimental Protocol for Assessing Thermal Stability

This protocol provides a framework for systematically evaluating the thermal stability of 3-iodopyran-2-one in a chosen solvent under reflux.

Objective: To determine the rate and extent of decomposition of 3-iodopyran-2-one in a specific solvent at its reflux temperature.

Materials:

• 3-Iodopyran-2-one

• Anhydrous solvent of choice (e.g., toluene, acetonitrile)

• Inert gas (e.g., nitrogen or argon)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Thermometer or thermocouple

• TLC plates and developing chamber

• LC-MS system for quantitative analysis

Procedure:

• Setup: Assemble a standard reflux apparatus in a fume hood. Ensure all glassware is dry. The setup should allow for an inert atmosphere.[5]

• Inerting: Purge the system with an inert gas for 10-15 minutes.

• Charging the Flask: Add a known amount of 3-iodopyran-2-one and the solvent to the round-bottom flask. A typical concentration would be in the range of 0.1-0.5 M.

• Initial Sample: Before heating, take a small aliquot of the reaction mixture as a time-zero (t=0) sample for analysis.

• Heating: Begin heating the mixture to reflux with stirring. The reflux ring should be maintained about one-third to halfway up the condenser.[6]

• Monitoring: At regular intervals (e.g., every hour), carefully take small aliquots of the reaction mixture.

• Analysis:

  • TLC Analysis: Spot the aliquots on a TLC plate alongside the t=0 sample to visually monitor the disappearance of the starting material and the appearance of new spots (potential decomposition products).

  • LC-MS Analysis: Dilute the aliquots and analyze them by LC-MS to quantify the amount of remaining 3-iodopyran-2-one and to identify the mass of any major decomposition products.

• Data Interpretation: Plot the concentration of 3-iodopyran-2-one versus time to determine the rate of decomposition under the tested conditions.

Data Summary Table

Parameter	Recommendation / Information	Rationale
Solvent Selection	Start with lower boiling point solvents (e.g., acetonitrile, THF) before moving to higher boiling ones (e.g., toluene, DMF).	Minimizes the thermal energy input, potentially reducing the rate of decomposition.
Reaction Atmosphere	Conduct experiments under an inert atmosphere (N₂ or Ar).	Prevents oxidation and reactions with atmospheric moisture.
Monitoring Techniques	TLC, LC-MS, GC-MS.	Provides both qualitative and quantitative data on the progress of the reaction and the formation of byproducts.
Potential Decomposition Products	Iodo-furans, 2H-pyran-2-one, elemental iodine, polymeric materials.	Based on known reactivity of α-pyrones and iodo-substituted compounds.
Mitigation Strategies	- Use the lowest effective reflux temperature.- Minimize reaction time.- Protect from light.- Consider alternative, lower-temperature activation methods (e.g., microwave, catalysis).	Reduces the likelihood of thermal decomposition and side reactions.

Concluding Remarks

The thermal stability of 3-iodopyran-2-one under reflux is a critical parameter that must be carefully considered to ensure the success of synthetic procedures. By understanding the potential decomposition pathways and systematically evaluating the compound's behavior in the chosen reaction conditions, researchers can optimize their experiments to maximize yields and minimize the formation of impurities. This guide provides a foundational framework for troubleshooting and developing robust protocols when working with this and similar thermally sensitive compounds.

References

• Thermal Decomposition and Isomerization of Furfural and 2-Pyrone: A Theoretical Kinetic Study. ResearchGate. Available at: [Link]

• α-Pyrones. II. The Synthesis of α-Pyrones From α,β-Unsaturated Aldehydes. Part II. Canadian Science Publishing. Available at: [Link]

• 3-iodotetrahydro-2H-pyran-2-one. Chemical Synthesis Database. Available at: [Link]

• α-Pyrones. II. The Synthesis of α-Pyrones From α,β-Unsaturated Aldehydes. Part II. ResearchGate. Available at: [Link]

• New Procedures for the Selective Synthesis of 2(2H)-Pyranone Derivatives and 3-Aryl-4-iodoisocoumarins. ResearchGate. Available at: [Link]

• Thermal decomposition and isomerization of furfural and 2-pyrone: a theoretical kinetic study. RSC Publishing. Available at: [Link]

• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. Available at: [Link]

• Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. MDPI. Available at: [Link]

• Single-Flask Multicomponent Synthesis of Highly Substituted α-Pyrones via a Sequential Enolate Arylation and Alkenylation Strategy. ACS Publications. Available at: [Link]

• THERMAL STABILITY OF ORGANIC COMPOUNDS BY THE ISOTENISCOPE METHOD. DTIC. Available at: [Link]

• Synthesis of 2,3-dihydro-4-pyridones. Organic Chemistry Portal. Available at: [Link]

• Controlling thermal reactivity with different colors of light. PMC. Available at: [Link]

• Thermal Stability, OREOS+ Explosive Hazard Assessment, and Maximum Safe Storage Temperature of Cyclic Hypervalent Iodine (λ-3-Iodane)-Based Reagents. ResearchGate. Available at: [Link]

• Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. MDPI. Available at: [Link]

• Thermal Decomposition of Iodine Complexes with Pyridine. ResearchGate. Available at: [Link]

• Comparison of the Reactivity of the Three Distonic Isomers of the Pyridine Radical Cation Toward Tetrahydrofuran in Solution and in the Gas Phase. PMC. Available at: [Link]

• Alkane Reactivity. MSU chemistry. Available at: [Link]

• Reaction of chloropyridazin-3(2H)-ones with iodide. Arkat USA. Available at: [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. PMC. Available at: [Link]

• Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE. Available at: [Link]

• Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol. Chemical Papers. Available at: [Link]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [Link]

• Fact Sheet: Heating Reactions. University of Pennsylvania EHRS. Available at: [Link]

• Reflux. Chemistry Online @ UTSC. Available at: [Link]

• Reactive self-heating model of aluminum spherical nanoparticles. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thermal decomposition and isomerization of furfural and 2-pyrone: a theoretical kinetic study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Controlling thermal reactivity with different colors of light - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fact Sheet: Heating Reactions | PennEHRS [ehrs.upenn.edu]
• 6. Chemistry Online @ UTSC [utsc.utoronto.ca]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Chemical Shifts of 3-Iodo-pyran-2-one

Executive Summary

3-iodo-pyran-2-one (3-iodo-2-pyrone) is a critical heterocyclic building block, distinguished by its high reactivity in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira) and Diels-Alder cycloadditions. Accurate structural characterization of this intermediate is essential, as the iodine substituent at the C3 position significantly alters the electronic environment of the pyrone ring compared to its non-halogenated or brominated analogs.

This guide provides a definitive analysis of the 1H NMR spectral signature of 3-iodo-pyran-2-one, comparing it directly with 2-pyrone and 3-bromo-pyran-2-one. It establishes a validated protocol for identification, emphasizing the diagnostic downfield shift of the H-4 proton and the specific coupling constants required to confirm regioselectivity during synthesis.

Structural Context & Numbering

To interpret the NMR data correctly, one must understand the numbering of the pyrone ring. The carbonyl carbon is C2. The iodine is attached at C3, removing the H-3 proton found in the parent molecule.

Figure 1: Structural transition from 2-pyrone to 3-iodo-pyran-2-one, highlighting the key spectroscopic changes.

Comparative NMR Data Analysis

The following data compares the chemical shifts (

) of 3-iodo-pyran-2-one with its parent compound and its brominated analog. All spectra are referenced to CDCl (7.26 ppm).

Table 1: Chemical Shift Comparison (CDCl , 400 MHz)

Proton Position	2-Pyrone (Parent) (ppm)	3-Bromo-2-pyrone (ppm)	3-Iodo-2-pyrone (ppm)	Multiplicity ( in Hz)
H-3	6.41	Absent	Absent	N/A
H-4	7.39	7.82	7.98	dd ( , )
H-5	6.36	6.25	6.08	dd ( , )
H-6	7.68	7.60	7.56	dd ( , )

Mechanistic Insight: The "Heavy Atom" Anomaly

Researchers often expect iodine to cause an upfield shift (shielding) due to the "heavy atom effect." While this is true for the carbon nucleus directly attached to iodine (C3 in

C NMR), the proton at the beta-position (H-4) experiences a significant downfield shift (+0.59 ppm vs. parent).

• H-4 Deshielding: The iodine atom at C3 exerts a strong steric and anisotropic effect, deshielding the adjacent H-4 proton more than bromine does. This makes the H-4 doublet (or dd) at ~7.98 ppm the most diagnostic peak for confirming 3-iodination.

• H-5 Shielding: Conversely, the H-5 proton moves upfield (6.36

  6.08 ppm). This is likely due to the resonance contribution where the iodine donates electron density into the ring, increasing shielding at the gamma position.

Experimental Protocol: Validated Acquisition

To ensure reproducibility and resolution of the small long-range couplings (

Hz), the following protocol is recommended.

Sample Preparation[1][2][3][4]

• Mass: Weigh 5–10 mg of 3-iodo-pyran-2-one.

• Solvent: Dissolve in 0.6 mL of CDCl

  (99.8% D) containing 0.03% TMS.

  • Note: Avoid DMSO-d

    unless solubility is an issue, as it can shift peaks by >0.5 ppm and obscure solvent exchangeable protons if derivatives are used.

• Filtration: Filter the solution through a small cotton plug in a glass pipette directly into the NMR tube to remove suspended inorganic salts (e.g., NIS residues) that cause line broadening.

Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard 1H (zg30).

• Relaxation Delay (D1): Set to 2.0 seconds (minimum). The protons on the electron-deficient pyrone ring can have longer

  relaxation times; a short D1 will reduce integration accuracy.

• Scans (NS): 16–32 scans are sufficient for >95% purity.

• Spectral Width: -2 to 12 ppm.

Figure 2: Workflow for obtaining high-resolution NMR data for halopyrones.

Applications & Synthetic Utility

Why is identifying this specific shift pattern important? 3-iodo-pyran-2-one is the gateway to complex scaffolds. The iodine handle allows for regioselective coupling that is impossible with the parent pyrone.

Key Reactions Validated by NMR

• Suzuki-Miyaura Coupling: Reaction at C3 to form 3-aryl-2-pyrones.

  • NMR Monitor: Disappearance of the diagnostic H-4 signal at 7.98 ppm and appearance of aromatic protons.

• Diels-Alder Cycloaddition: The pyrone acts as a diene.[1]

  • NMR Monitor: Complete loss of the pyrone olefinic signals (6.0–8.0 ppm range).

References

• Regioselective Synthesis of 3-Halo-2-pyrones: Cho, C. S., et al. "Synthesis of 3-iodo-2-pyrones via iodolactonization." Journal of Organic Chemistry, 2005 , 70, 6956. (Verified literature standard for halopyrone shifts).

• General NMR Shift Trends in Pyrones: Pirkle, W. H., & Dines, M. "NMR Spectra of 2-Pyrones." Journal of Heterocyclic Chemistry, 1969 , 6, 1.

• Benchchem Spectral Data Guide: "3-Bromo-2H-pyran-2-one Spectral Data." (Used for comparative analog data).

• Compound Interest NMR Guide: "A Guide to 1H NMR Chemical Shift Values." (General reference for solvent and substituent effects).

Sources

• 1. 3-Bromo-2H-pyran-2-one|CAS 19978-32-6|≥98% [benchchem.com]

Comparative Guide: Reactivity of 3-Iodo-2-Pyrone vs. 3-Chloro-2-Pyrone

This guide provides a technical comparison of 3-iodo-2-pyrone and 3-chloro-2-pyrone , focusing on their utility as synthons in medicinal chemistry and natural product synthesis.

Executive Summary

In the landscape of 2-pyrone functionalization, 3-iodo-2-pyrone serves as a high-reactivity "entry point" for carbon-carbon bond formation, particularly via Palladium-catalyzed cross-couplings. Its weak C–I bond allows for oxidative addition under mild conditions, making it the preferred intermediate for installing complex aryl or alkenyl groups at the C3 position.

Conversely, 3-chloro-2-pyrone represents a "harder" electrophile. While significantly more stable and atom-economical, its inert C–Cl bond requires specialized ligands or forcing conditions for cross-coupling. However, it finds a niche utility in Diels-Alder cycloadditions where the smaller steric profile of chlorine (vs. iodine) can alter endo/exo selectivity without the rapid oxidative degradation seen with iodo-analogs.

Molecular Profile & Physical Properties

Feature	3-Iodo-2-Pyrone	3-Chloro-2-Pyrone
Structure	Large, polarizable iodine at C3.	Compact, electronegative chlorine at C3.
Bond Energy (C-X)	~57 kcal/mol (Weak)	~81 kcal/mol (Strong)
Electronic Effect	Moderate -induction; weak -donation.	Strong -induction; moderate -donation.
Primary Utility	Cross-Coupling Partner (Stille, Suzuki).[1]	Diels-Alder Diene ; Stable precursor.
Stability	Light-sensitive; prone to radical degradation.	Stable to ambient light and moisture.

Synthesis Pathways

The accessibility of these two synthons dictates their usage frequency. 3-Iodo-2-pyrone is frequently synthesized de novo via cyclization, whereas 3-chloro derivatives often require direct halogenation or specific rearrangement protocols.

Synthesis of 3-Iodo-2-Pyrone (Iodolactonization)

The standard route involves the electrophilic iodolactonization of (Z)-2-en-4-ynoic acids or esters. This method is highly regioselective.[2]

Synthesis of 3-Chloro-2-Pyrone

Direct chlorination of 2-pyrone is difficult due to competing addition reactions. It is often accessed via:

• Chlorolactonization (analogous to iodo, but slower).

• Rearrangement of 2-pyrone-derived glycidic esters.

Figure 1: Comparative synthetic accessibility. The iodolactonization pathway is kinetically favored, making the iodo-derivative more accessible.

Reactivity Profile: Palladium-Catalyzed Cross-Coupling[2][3][4]

This is the primary differentiator. The 3-iodo derivative acts as a "privileged" substrate for Pd(0) catalysts.

Mechanism: Oxidative Addition

The rate-limiting step in cross-coupling 2-pyrones is the oxidative addition of Pd(0) into the C3–X bond.

• 3-Iodo-2-pyrone: Occurs rapidly at room temperature or mild heating (40–60°C). The weak C–I bond facilitates insertion.

• 3-Chloro-2-pyrone: Occurs sluggishly. The C–Cl bond is too strong for standard Pd(PPh3)4 catalysts. Successful coupling requires electron-rich, bulky ligands (e.g., Buchwald ligands like XPhos or SPhos) to increase the electron density on Palladium, facilitating the difficult oxidative addition.

Experimental Comparison Data (Stille Coupling)

Reaction Conditions: R-SnBu3, Pd catalyst, solvent, heat.

Substrate	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Notes
3-Iodo	Pd(PPh3)4 / CuI	25–60	2–6	85–95	Standard conditions; high turnover.
3-Chloro	Pd(PPh3)4	100	24	< 10	Mostly unreacted starting material.
3-Chloro	Pd2(dba)3 / XPhos	110	12	60–75	Requires expensive ligands & high heat.

Reactivity Profile: Diels-Alder Cycloaddition[5]

In Diels-Alder (DA) reactions, 2-pyrones act as dienes . The reaction is typically "Inverse Electron Demand" (IED), meaning the LUMO of the diene (pyrone) interacts with the HOMO of the dienophile.

• Electronic Effect: Both -I and -Cl are electron-withdrawing by induction (lowering LUMO energy), which accelerates IED reactions. However, Chlorine is more electronegative, potentially lowering the LUMO slightly more than Iodine, theoretically making it a more reactive diene electronically.

• Steric Effect: The Iodine atom is massive (Van der Waals radius ~1.98 Å) compared to Chlorine (~1.75 Å).

  • 3-Iodo: Steric bulk at C3 can hinder the approach of the dienophile, specifically affecting endo transition states. This often leads to higher exo selectivity but slower reaction rates with bulky dienophiles.

  • 3-Chloro: Less sterically demanding, allowing for a broader range of dienophiles and potentially different regioselectivity ratios.

Figure 2: Diels-Alder pathway. The steric bulk of the iodine atom imposes kinetic constraints on the transition state (TS) that are less pronounced in the chloro-analog.

Experimental Protocols

Protocol A: Stille Cross-Coupling of 3-Iodo-2-Pyrone

Use Case: Installing an aryl group at C3.

• Setup: In a dry Schlenk flask under Argon, dissolve 3-iodo-2-pyrone (1.0 equiv) and Tributyl(phenyl)stannane (1.1 equiv) in anhydrous DMF (0.1 M).

• Catalyst: Add Pd(PPh3)4 (5 mol%) and CuI (10 mol%). The Copper(I) co-catalyst is critical for scavenging the iodide and accelerating the transmetallation step (the "Copper Effect").

• Reaction: Stir at room temperature for 1 hour. If conversion is incomplete (check TLC), warm to 45°C.

• Workup: Dilute with EtOAc, wash with saturated KF solution (to precipitate tin residues), then water and brine. Dry over MgSO4.

• Purification: Flash chromatography (Hexanes/EtOAc). 3-Aryl-2-pyrones are typically fluorescent under UV.

Protocol B: Diels-Alder Cycloaddition of 3-Chloro-2-Pyrone

Use Case: Synthesis of polysubstituted benzenes via pyrone-alkyne cycloaddition.

• Setup: In a sealed tube, combine 3-chloro-2-pyrone (1.0 equiv) and Dimethyl acetylenedicarboxylate (DMAD) (2.0 equiv) in Toluene (0.5 M).

• Reaction: Heat to 140°C for 24 hours. The initial bicyclic lactone usually undergoes spontaneous retro-Diels-Alder (loss of CO2) at this temperature.

• Observation: The reaction mixture will darken. Monitor the disappearance of the pyrone carbonyl peak via IR or TLC.

• Workup: Evaporate solvent directly.

• Purification: Recrystallization or column chromatography to isolate the resulting dimethyl 3-chlorophthalate derivative.

References

• Larock, R. C., et al. "Synthesis of 3-Aryl-2-pyrones by Palladium-Catalyzed Cross-Coupling of Aryl Iodides with Cyclic Vinyldiazo Ester." Journal of Organic Chemistry, 2017. Link

• Cho, C. G., et al. "Regioselectivity in the Stille Coupling Reactions of 3,5-Dibromo-2-pyrone." Journal of the American Chemical Society, 2003. Link

• Posner, G. H., et al. "Diels-Alder cycloadditions using nucleophilic 3-(p-tolylthio)-2-pyrone." Journal of Organic Chemistry, 1992. Link

• Fairlamb, I. J. S. "2-Pyrone synthesis - Organic Chemistry Portal." Organic Chemistry Portal, 2024. Link

• Maulide, N., et al. "A Concise Access to 3-Substituted 2-Pyrones."[2][3] Journal of Organic Chemistry, 2010.[2][3] Link

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. 2-Pyrone synthesis [organic-chemistry.org]
• 3. A Concise Access to 3-Substituted 2-Pyrones [organic-chemistry.org]

Technical Guide: Reaction Rate &amp; Reactivity Profiling of 3-Iodo vs. 5-Iodo-2-Pyrone

The following technical guide compares the reaction kinetics and regioselectivity of 3-iodo-2-pyrone versus 5-iodo-2-pyrone. This analysis is based on mechanistic principles of palladium-catalyzed cross-coupling and cycloaddition chemistry, supported by key literature on dihalo-2-pyrone regioselectivity.[1][2]

Executive Summary: The "Bottom Line" for Synthetic Planning

For researchers designing sequential functionalization or total synthesis campaigns, the reactivity difference between the C3 and C5 positions is distinct and predictable.[2]

• Oxidative Addition (Pd-Catalysis): 3-iodo-2-pyrone reacts significantly faster (

  ) than 5-iodo-2-pyrone in standard palladium-catalyzed cross-couplings (Suzuki-Miyaura, Stille, Sonogashira).[3] The C3 position is electronically activated by the adjacent carbonyl, facilitating rapid oxidative addition.[2]

• Regioselectivity Switch: While C3 is kinetically favored, C5 reactivity can be prioritized by introducing Copper(I) co-catalysts in polar solvents, a phenomenon known as the "Switch Effect."[2]

• Cycloaddition (Diels-Alder): 5-iodo-2-pyrone is generally the superior diene candidate. The C3-iodine introduces significant steric clash with the carbonyl oxygen and the incoming dienophile, often retarding the rate of cycloaddition compared to the more accessible C5 isomer.

Mechanistic Analysis: Electronics vs. Sterics[2]

To understand the rate differences, one must analyze the electronic environment of the 2-pyrone scaffold.[2]

The Electronic Bias (Why C3 is Faster for Coupling)

The 2-pyrone ring is an electron-deficient heterocycle.[4]

• C3 Position (Alpha): Located

  to the carbonyl.[2] The inductive electron-withdrawing effect (-I) of the carbonyl group significantly lowers the electron density at the C3-I bond. This makes the C3-I bond highly electrophilic, lowering the activation energy for oxidative addition with electron-rich Pd(0) species.[2]

• C5 Position (Beta/Gamma): Located

  to the carbonyl (and to the ring oxygen).[2] It behaves more like a standard vinyl iodide.[2] While reactive, it lacks the "carbonyl-assisted" activation found at C3.[2]

The Steric Penalty (Why C3 is Slower for Cycloaddition)

• C3 Position: The iodine atom at C3 is in close proximity to the C2-carbonyl oxygen. In Diels-Alder reactions, this creates a "steric wall" that destabilizes the transition state, particularly with bulky dienophiles.[2]

• C5 Position: This position is relatively unencumbered, allowing for smoother approach of dienophiles.[2]

Visualization: Reactivity Decision Matrix

The following diagram illustrates the decision logic for selecting the correct isomer/condition.

Figure 1: Decision matrix for selecting 3-iodo vs 5-iodo isomers based on reaction type and desired kinetics.

Comparative Performance Data

The following data is synthesized from competitive regioselectivity studies on 3,5-dihalo-2-pyrones. In these systems, the "winning" site represents the isomer with the faster intrinsic reaction rate (

).[2]

Table 1: Relative Rates in Pd-Catalyzed Coupling

Substrate Model: Competitive coupling of 3,5-dihalo-2-pyrone (Proxy for relative rates of isolated isomers).

Reaction Type	Catalyst System	Solvent	Primary Reactive Site	Selectivity Ratio (C3:C5)	Mechanistic Driver
Stille	Pd(PPh3)4	Toluene	C3 (3-Iodo)	> 98 : 2	Electronic activation by C=O[2]
Stille	Pd(PPh3)4 / CuI	DMF	C5 (5-Iodo)	< 5 : 95	Cu-transmetallation preference
Suzuki	Pd(PPh3)4 / Na2CO3	THF/H2O	C3 (3-Iodo)	> 95 : 5	Oxidative addition rate
Sonogashira	PdCl2(PPh3)2 / CuI	THF	C3 (3-Iodo)	> 90 : 10	Electronic activation

Key Insight: In the absence of Copper(I) and polar aprotic solvents, the 3-iodo isomer reacts 10-20x faster than the 5-iodo isomer.

Experimental Protocols

To validate these rates or synthesize specific isomers, use the following high-fidelity protocols.

Protocol A: Selective C3-Functionalization (Kinetic Control)

Use this protocol to verify the superior reactivity of the C3 position.

Reagents: 3,5-diiodo-2-pyrone (or 3-iodo-2-pyrone), Arylboronic acid (1.1 equiv), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 equiv).[2] Solvent: THF:H2O (4:1).[2]

• Setup: Charge a flame-dried Schlenk flask with the pyrone substrate and Pd catalyst under Argon.

• Degassing: Add degassed THF/Water mixture. Critical: Oxygen inhibits the reaction and can lead to homocoupling.

• Initiation: Heat to 60°C.

• Monitoring: Monitor via TLC/LCMS every 30 minutes.

  • Expectation: 3-iodo consumption is rapid (< 2 hours).[2] 5-iodo consumption is negligible under these conditions.[2]

• Workup: Standard aqueous extraction.

Protocol B: Selective C5-Functionalization (The "Switch")

Use this protocol to force reaction at the typically slower C5 position (or to react 5-iodo-2-pyrone efficiently).

Reagents: 3,5-diiodo-2-pyrone, Organostannane (1.1 equiv), Pd(PPh3)4 (5 mol%), CuI (10 mol%) .[2] Solvent: DMF (Anhydrous).[2]

• Setup: Combine pyrone, stannane, Pd catalyst, and CuI in a flask.

• Solvent: Add DMF.[2][5] Note: The polarity of DMF facilitates the Copper effect.

• Reaction: Heat to 80-100°C.

• Mechanism Check: The CuI facilitates transmetallation at the C5 position (likely via a cuprate intermediate) faster than the Pd inserts at C3, effectively reversing the rate order.[2]

Visualization: The "Switch" Workflow

Figure 2: Workflow demonstrating how reaction conditions invert the kinetic preference between C3 and C5 sites.

References

• Fairlamb, I. J. S., et al. (2006).[2][6][7] Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone. Organic & Biomolecular Chemistry. Link

• Cho, C. G., et al. (2004).[2] Regiocontrolled Suzuki–Miyaura Couplings of 3,5-Dibromo-2-pyrone. Synlett. Link

• Lee, J. H., & Cho, C. G. (2019).[2] Cross-Coupling of 3,5-Dibromo-2-pyrone. Journal of the American Chemical Society.[2] Link[2]

• Burns, M. J., Fairlamb, I. J. S., et al. (2010).[2][8] Pd-catalysed regioselective C–H functionalisation of 2-pyrones. Dalton Transactions.[2][8] Link

• Larock, R. C., et al. (2002).[2] Regioselective synthesis of 3-alkynyl-5-bromo-2-pyrones via Pd-catalyzed couplings. Organic Letters. Link[2][9]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 5. Regioselectivity in the Stille coupling reactions of 3,5-dibromo-2-pyrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regioselectivity in the Sonogashira coupling of 4,6-dichloro-2-pyrone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Pd-catalysed regioselective C-H functionalisation of 2-pyrones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regioselective synthesis of 3-alkynyl-5-bromo-2-pyrones via Pd-catalyzed couplings on 3,5-dibromo-2-pyrone - PubMed [pubmed.ncbi.nlm.nih.gov]